4-(Benzyloxy)-3-methylbutanoic acid

• CAS: 132437-90-2

Core Science & Biosynthesis

physicochemical properties of 4-(Benzyloxy)-3-methylbutanoic acid

An In-depth Technical Guide to the Physicochemical Properties of 4-(Benzyloxy)-3-methylbutanoic Acid

Introduction

4-(Benzyloxy)-3-methylbutanoic acid is a valuable chiral building block in organic synthesis, particularly in the preparation of enantiomerically pure compounds. Its structure, featuring a carboxylic acid, a benzyloxy protecting group, and a chiral center, makes it a versatile intermediate for the synthesis of complex molecules, including pharmacologically active agents. This technical guide provides a summary of its known physicochemical properties, insights into its synthesis, and a discussion of its potential applications.

Physicochemical Properties

A comprehensive search for the experimental physicochemical properties of 4-(Benzyloxy)-3-methylbutanoic acid reveals a notable lack of publicly available empirical data for properties such as melting point, boiling point, pKa, and solubility. Much of the available information is predicted or derived from structurally similar compounds. The table below summarizes the available data.

Property	Value	Source
Molecular Formula	C₁₂H₁₆O₃	BenchChem[1]
Molecular Weight	208.25 g/mol	BenchChem[1]
Predicted XlogP	1.9	PubChemLite[2]
Appearance	White to off-white solid or colorless liquid	CymitQuimica[3]
Solubility	Soluble in organic solvents	CymitQuimica[3]

Spectroscopic Data

Synthesis and Experimental Protocols

The enantioselective synthesis of 4-(Benzyloxy)-3-methylbutanoic acid is most commonly achieved through the diastereoselective alkylation of a chiral auxiliary. This method allows for the controlled introduction of the methyl group at the C3 position, establishing the desired stereochemistry.

General Experimental Workflow for Diastereoselective Alkylation:

Diastereoselective Alkylation Workflow

Detailed Methodologies:

While a specific, detailed protocol for the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid is not available in the searched literature, the general procedure for diastereoselective alkylation using an Evans oxazolidinone auxiliary is as follows:

• Acylation of the Chiral Auxiliary: The chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) is acylated with propionyl chloride or anhydride in the presence of a base (e.g., triethylamine) to form the N-propionyl derivative.

• Enolate Formation: The N-propionyl derivative is treated with a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), at low temperature (typically -78 °C) to generate the corresponding chiral enolate.

• Alkylation: The enolate is then reacted with a suitable benzyloxy-containing electrophile, such as benzyl chloromethyl ether or a related reagent, to introduce the benzyloxymethyl group. The stereochemistry of this step is directed by the chiral auxiliary.

• Cleavage of the Auxiliary: The chiral auxiliary is subsequently cleaved from the alkylated product. This can be achieved under various conditions, for example, by hydrolysis with lithium hydroxide and hydrogen peroxide, to yield the desired 4-(Benzyloxy)-3-methylbutanoic acid and the recoverable chiral auxiliary.

Biological Activity and Signaling Pathways

Currently, there is no specific information in the public domain detailing the biological activities of 4-(Benzyloxy)-3-methylbutanoic acid or its involvement in any signaling pathways. Chiral carboxylic acids, in general, are a broad class of molecules with diverse biological roles.[4][5] Given that 4-(Benzyloxy)-3-methylbutanoic acid is primarily utilized as a synthetic intermediate, its direct biological effects have likely not been a focus of investigation. However, its derivatives, which can be synthesized from this precursor, may possess interesting pharmacological properties. The chirality of the molecule is significant, as different enantiomers of a compound can exhibit vastly different biological effects.[6]

Future Directions

The lack of comprehensive physicochemical data for 4-(Benzyloxy)-3-methylbutanoic acid presents an opportunity for further research. Experimental determination of its melting point, boiling point, pKa, and solubility in various solvents would be highly beneficial for its application in synthesis and process development. Furthermore, exploring the biological activities of this compound and its derivatives could uncover novel therapeutic applications.

Logical Relationship of Physicochemical Properties and Synthetic Utility:

Property-Utility Relationship

References

• 1. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 2. PubChemLite - 4-(benzyloxy)-3-methylbutanoic acid (C12H16O3) [pubchemlite.lcsb.uni.lu]
• 3. cymitquimica.com [cymitquimica.com]
• 4. Recognition of Chiral Carboxylic Anions by Artificial Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chiroptical activity of hydroxycarboxylic acids with implications for the origin of biological homochirality - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-(Benzyloxy)-3-methylbutanoic acid (CAS: 132437-90-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(Benzyloxy)-3-methylbutanoic acid (CAS number 132437-90-2), a key chiral building block in modern organic synthesis. This document consolidates available data on its chemical and physical properties, provides a detailed account of its synthesis, and outlines analytical methodologies for its characterization. With its versatile structure, this compound serves as a valuable intermediate in the development of complex molecules, particularly in the pharmaceutical industry.

Chemical and Physical Properties

4-(Benzyloxy)-3-methylbutanoic acid is a carboxylic acid characterized by a benzyloxy group and a chiral center at the C3 position. It is typically supplied as a colorless liquid.[1] While exhaustive experimental data for this specific compound is not widely published, its fundamental properties are summarized below.

Property	Value	Reference
CAS Number	132437-90-2
Molecular Formula	C₁₂H₁₆O₃	[1]
Molecular Weight	208.25 g/mol	[1][2]
Appearance	Colorless liquid	[1]
Purity	Typically ≥95%	[3]

Synthesis of 4-(Benzyloxy)-3-methylbutanoic acid

The enantioselective synthesis of 4-(Benzyloxy)-3-methylbutanoic acid is crucial for its application as a chiral building block. The most common approach involves the diastereoselective alkylation of a chiral auxiliary, such as an Evans oxazolidinone. This method allows for the controlled introduction of the methyl group, establishing the desired stereochemistry.

General Experimental Protocol for Enantioselective Synthesis

The following is a generalized protocol for the synthesis of the (R)- or (S)-enantiomer of 4-(Benzyloxy)-3-methylbutanoic acid using a chiral auxiliary. The specific choice of reagents and reaction conditions will determine the resulting stereoisomer.

Step 1: Acylation of the Chiral Auxiliary A propionyl group is attached to a chiral oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone for the (S)-enantiomer or (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone for the (R)-enantiomer) to form the corresponding N-acyloxazolidinone.

Step 2: Diastereoselective Enolization and Alkylation The N-acyloxazolidinone is treated with a strong base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), at low temperatures (e.g., -78 °C) to form a chiral enolate. Subsequent reaction with a benzyloxymethyl halide (e.g., benzyl chloromethyl ether or benzyl bromomethyl ether) introduces the benzyloxymethyl group in a stereocontrolled manner.

Step 3: Hydrolysis of the Chiral Auxiliary The chiral auxiliary is cleaved from the product, typically by hydrolysis with lithium hydroxide in a mixture of tetrahydrofuran and water, to yield the desired enantiomer of 4-(Benzyloxy)-3-methylbutanoic acid. The chiral auxiliary can often be recovered and reused.

Caption: Enantioselective synthesis of 4-(Benzyloxy)-3-methylbutanoic acid.

Analytical Methods

Spectroscopic Analysis

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons of the benzyl group (typically in the range of 7.2-7.4 ppm), a singlet for the benzylic methylene protons, signals for the protons of the butanoic acid backbone, and a doublet for the methyl group protons.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carboxylic acid carbon (typically >170 ppm), the aromatic carbons of the benzyl group, the benzylic methylene carbon, and the aliphatic carbons of the butanoic acid chain.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a suitable technique for assessing the purity and determining the enantiomeric excess of 4-(Benzyloxy)-3-methylbutanoic acid.

Purity Analysis (Reversed-Phase HPLC): A standard reversed-phase C18 column can be used with a mobile phase consisting of a mixture of acetonitrile and water (with an acidic modifier like formic acid or trifluoroacetic acid) to determine the chemical purity.

Chiral Separation (Chiral HPLC): The enantiomers of 4-(Benzyloxy)-3-methylbutanoic acid can be separated using a chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralpak® or Chiralcel®) are often effective for the resolution of chiral carboxylic acids. The mobile phase typically consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol), often with a small amount of an acidic modifier.

Caption: Workflow for chiral HPLC analysis.

Applications in Drug Development

4-(Benzyloxy)-3-methylbutanoic acid is a valuable intermediate in the synthesis of more complex chiral molecules. Its utility stems from the presence of multiple functional groups that can be selectively manipulated. The carboxylic acid can be converted to esters, amides, or reduced to an alcohol. The benzyloxy group serves as a robust protecting group for the primary alcohol, which can be removed under mild hydrogenolysis conditions.

This compound is particularly useful as a precursor for the synthesis of enantiopure β-methyl-γ-butyrolactones, which are structural motifs found in a variety of natural products and pharmacologically active compounds.[3]

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the specific biological activity of 4-(Benzyloxy)-3-methylbutanoic acid itself or its direct involvement in any signaling pathways. Its primary role in the scientific literature is as a synthetic intermediate for the construction of biologically active target molecules. Further research would be required to elucidate any intrinsic pharmacological properties of this compound.

Safety and Handling

4-(Benzyloxy)-3-methylbutanoic acid should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. While specific toxicity data is limited, it is classified as an irritant.[3] Standard safety precautions for handling organic acids should be followed.

Conclusion

4-(Benzyloxy)-3-methylbutanoic acid is a significant chiral building block with applications in the stereoselective synthesis of complex organic molecules. Its value lies in its well-defined stereochemistry and the versatility of its functional groups. While information on its intrinsic biological activity is lacking, its importance as a synthetic intermediate in drug discovery and development is well-established. This guide provides a foundational understanding of its properties, synthesis, and analysis for researchers and scientists in the field.

References

• 1. 2-{[(Benzyloxy)carbonyl]amino}-3-methylbutanoic acid(1149-26-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. Chiral Method Development Strategies for HPLC [sigmaaldrich.com]
• 3. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]

Synthesis of Enantiopure 4-(Benzyloxy)-3-methylbutanoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for obtaining enantiopure 4-(benzyloxy)-3-methylbutanoic acid, a valuable chiral building block in the pharmaceutical industry. The document details two core methodologies: diastereoselective alkylation utilizing an Evans chiral auxiliary and asymmetric hydrogenation of an unsaturated precursor. This guide includes detailed experimental protocols, quantitative data summaries, and workflow visualizations to aid in the practical application of these synthetic strategies.

Diastereoselective Alkylation via Evans Chiral Auxiliary

The most established method for synthesizing enantiopure 4-(benzyloxy)-3-methylbutanoic acid involves the diastereoselective alkylation of a chiral oxazolidinone, commonly known as an Evans auxiliary.[1] This strategy relies on the temporary attachment of a chiral auxiliary to a propionyl group, followed by stereoselective alkylation and subsequent removal of the auxiliary to yield the desired enantiopure carboxylic acid. The (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone is a frequently used auxiliary for this transformation.

Synthetic Pathway

The overall synthetic pathway for the diastereoselective alkylation is depicted below. It involves three main steps: acylation of the chiral auxiliary, diastereoselective alkylation with a benzyloxymethylating agent, and finally, hydrolytic cleavage of the auxiliary.

References

• 1. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]

Spectroscopic Profile of 4-(Benzyloxy)-3-methylbutanoic acid: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 4-(Benzyloxy)-3-methylbutanoic acid, a key intermediate in the synthesis of various organic molecules. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis, offering a detailed analysis of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics.

Introduction

4-(Benzyloxy)-3-methylbutanoic acid (C₁₂H₁₆O₃, Molar Mass: 208.25 g/mol ) is a carboxylic acid containing a benzyl ether and a chiral center. Understanding its spectroscopic properties is crucial for its identification, characterization, and quality control in synthetic processes. This guide presents a summary of its predicted spectroscopic data due to the limited availability of experimentally acquired spectra in public databases. The predicted data is based on the analysis of its chemical structure and established principles of spectroscopic interpretation.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 4-(Benzyloxy)-3-methylbutanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data (Solvent: CDCl₃, Reference: TMS at 0.00 ppm)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10-12	Broad Singlet	1H	-COOH
7.28-7.38	Multiplet	5H	Phenyl-H
4.50	Singlet	2H	-OCH₂-Ph
3.45-3.55	Multiplet	2H	H-4
2.40-2.60	Multiplet	2H	H-2
2.10-2.30	Multiplet	1H	H-3
1.05	Doublet	3H	-CH₃

Table 2: Predicted ¹³C NMR Data (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~179	C-1 (-COOH)
~138	Phenyl C (quaternary)
~128.5	Phenyl C-H
~127.7	Phenyl C-H
~127.6	Phenyl C-H
~73	C-5 (-OCH₂-Ph)
~72	C-4
~40	C-2
~35	C-3
~16	C-6 (-CH₃)

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (Carboxylic acid dimer)
3030	Medium	C-H stretch (Aromatic)
2960, 2870	Medium	C-H stretch (Aliphatic)
1710	Strong	C=O stretch (Carboxylic acid dimer)
1495, 1455	Medium	C=C stretch (Aromatic ring)
1200-1300	Strong	C-O stretch (Carboxylic acid)
1100	Strong	C-O stretch (Ether)
740, 700	Strong	C-H bend (Aromatic, monosubstituted)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Interpretation
208	[M]⁺ (Molecular Ion)
191	[M - OH]⁺
163	[M - COOH]⁺
107	[C₇H₇O]⁺
91	[C₇H₇]⁺ (Tropylium ion, base peak)

Experimental Protocols

The following are general protocols for obtaining the spectroscopic data.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 4-(Benzyloxy)-3-methylbutanoic acid in about 0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR: Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and acquisition of 16-32 scans.

• ¹³C NMR: Typical parameters include a 45° pulse width, a relaxation delay of 2-5 seconds, and acquisition of 1024 or more scans with proton decoupling.

IR Spectroscopy

• Sample Preparation: Prepare a thin film of the neat liquid sample between two potassium bromide (KBr) plates. Alternatively, dissolve a small amount of the sample in a suitable solvent (e.g., chloroform) and deposit it on a KBr plate, allowing the solvent to evaporate. For solid samples, a KBr pellet can be prepared.

• Data Acquisition: Record the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the sample in a volatile organic solvent (e.g., methanol or acetonitrile) into the mass spectrometer via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

• Ionization: Use electron ionization (EI) at 70 eV for fragmentation analysis or a soft ionization technique like electrospray ionization (ESI) to primarily observe the molecular ion.

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 4-(Benzyloxy)-3-methylbutanoic acid.

Caption: General workflow for spectroscopic analysis.

molecular weight and formula of 4-(Benzyloxy)-3-methylbutanoic acid

An In-depth Technical Guide on 4-(Benzyloxy)-3-methylbutanoic acid: Physicochemical Properties

This guide provides essential physicochemical data for 4-(Benzyloxy)-3-methylbutanoic acid, a compound relevant to researchers, scientists, and professionals in the field of drug development and organic synthesis.

Physicochemical Data Summary

The fundamental molecular properties of 4-(Benzyloxy)-3-methylbutanoic acid are summarized in the table below. This data is critical for experimental design, analytical characterization, and theoretical modeling.

Property	Value	Source
Molecular Formula	C12H16O3	[1][2]
Molecular Weight	208.25 g/mol	[1]
Monoisotopic Mass	208.10994 Da	[2]

Structural Information

The structural formula of 4-(Benzyloxy)-3-methylbutanoic acid is fundamental to understanding its chemical reactivity and interactions.

Note on Advanced Technical Data: The request for detailed experimental protocols and signaling pathway diagrams is not applicable to the fundamental physicochemical properties of a single small molecule like 4-(Benzyloxy)-3-methylbutanoic acid. Such in-depth documentation is typically associated with complex biological processes or extensive research studies involving the compound.

References

• 1. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 2. PubChemLite - 4-(benzyloxy)-3-methylbutanoic acid (C12H16O3) [pubchemlite.lcsb.uni.lu]

4-(Benzyloxy)-3-methylbutanoic Acid: A Comprehensive Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Benzyloxy)-3-methylbutanoic acid is a valuable chiral building block in modern organic synthesis, particularly in the pharmaceutical industry. Its stereodefined structure, featuring a methyl-branched carbon atom adjacent to a benzyloxy-protected hydroxymethyl group, makes it an ideal starting material for the enantioselective synthesis of complex molecules, including natural products with significant biological activity. The presence of both a carboxylic acid and a protected primary alcohol allows for versatile functional group manipulations, enabling its incorporation into intricate molecular architectures. This technical guide provides an in-depth overview of the synthesis, properties, and applications of 4-(Benzyloxy)-3-methylbutanoic acid, with a focus on its role as a key intermediate in the synthesis of pharmacologically active compounds.

Physicochemical Properties

4-(Benzyloxy)-3-methylbutanoic acid is a white to off-white solid. Its molecular formula is C₁₂H₁₆O₃, with a molecular weight of 208.25 g/mol .[1] The structure contains a single stereocenter at the C3 position, and thus exists as two enantiomers, (R)- and (S)-4-(benzyloxy)-3-methylbutanoic acid. The chirality of this building block is crucial for its applications in asymmetric synthesis.

Property	Value	Reference
Molecular Formula	C₁₂H₁₆O₃	[1]
Molecular Weight	208.25 g/mol	[1]
Appearance	White to off-white solid
IUPAC Name	4-(Benzyloxy)-3-methylbutanoic acid	[1]
SMILES	CC(CC(=O)O)COCc1ccccc1	[1]
InChI	InChI=1S/C12H16O3/c1-10(7-12(13)14)8-15-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,13,14)/t10-/m1/s1	[1]

Enantioselective Synthesis

The most reliable and widely used method for the enantioselective synthesis of both (R)- and (S)-4-(benzyloxy)-3-methylbutanoic acid involves the diastereoselective alkylation of a chiral N-acyloxazolidinone, commonly known as an Evans auxiliary. This method provides high levels of stereocontrol and allows for the predictable synthesis of the desired enantiomer.

The general synthetic strategy involves three key steps:

• Acylation: Attachment of a 4-(benzyloxy)butanoyl group to the chiral auxiliary.

• Diastereoselective Alkylation: Introduction of the methyl group at the α-position to the carbonyl group with high diastereoselectivity.

• Cleavage: Removal of the chiral auxiliary to yield the desired enantiomerically pure carboxylic acid.

Experimental Protocols

Synthesis of (S)-4-(Benzyloxy)-3-methylbutanoic Acid

Step 1: Acylation of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• Reagents: (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, 4-(benzyloxy)butyryl chloride, triethylamine (TEA), dichloromethane (DCM).

• Procedure: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) and triethylamine (1.2 eq) in dichloromethane at 0 °C is added 4-(benzyloxy)butyryl chloride (1.1 eq) dropwise. The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for 4 hours. The reaction is quenched with water and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product, N-[4-(benzyloxy)butanoyl]-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, is purified by column chromatography.

Step 2: Diastereoselective Methylation

• Reagents: N-[4-(benzyloxy)butanoyl]-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, sodium bis(trimethylsilyl)amide (NaHMDS), methyl iodide (MeI), tetrahydrofuran (THF).

• Procedure: To a solution of the acylated oxazolidinone (1.0 eq) in anhydrous THF at -78 °C is added a solution of NaHMDS (1.1 eq) in THF dropwise. The mixture is stirred at -78 °C for 30 minutes, after which methyl iodide (1.5 eq) is added. The reaction is stirred at -78 °C for 3 hours and then allowed to warm to room temperature overnight. The reaction is quenched with a saturated aqueous solution of ammonium chloride and the solvent is removed under reduced pressure. The residue is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography to yield N-[(3S)-4-(benzyloxy)-3-methylbutanoyl]-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone.

Step 3: Cleavage of the Chiral Auxiliary

• Reagents: N-[(3S)-4-(benzyloxy)-3-methylbutanoyl]-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, lithium hydroxide (LiOH), hydrogen peroxide (H₂O₂), tetrahydrofuran (THF), water.

• Procedure: The methylated N-acyloxazolidinone (1.0 eq) is dissolved in a 3:1 mixture of THF and water at 0 °C. To this solution is added 30% aqueous hydrogen peroxide (4.0 eq) followed by an aqueous solution of lithium hydroxide (2.0 eq). The mixture is stirred at 0 °C for 2 hours. The reaction is quenched by the addition of an aqueous solution of sodium sulfite. The THF is removed under reduced pressure, and the aqueous layer is acidified with 1 M HCl and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to give (S)-4-(benzyloxy)-3-methylbutanoic acid.

Synthesis of (R)-4-(Benzyloxy)-3-methylbutanoic Acid

The synthesis of the (R)-enantiomer is achieved by using the enantiomeric chiral auxiliary, (4S,5R)-4-methyl-5-phenyl-2-oxazolidinone, and following the same three-step procedure.

Quantitative Data for Synthesis

Step	Product	Chiral Auxiliary	Diastereomeric Ratio (d.r.)	Yield (%)
Acylation	N-[4-(benzyloxy)butanoyl]-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	N/A	~90
Methylation	N-[(3S)-4-(benzyloxy)-3-methylbutanoyl]-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	>95:5	~85
Cleavage	(S)-4-(Benzyloxy)-3-methylbutanoic acid	N/A	>98% ee	~90
Acylation	N-[4-(benzyloxy)butanoyl]-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone	(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone	N/A	~90
Methylation	N-[(3R)-4-(benzyloxy)-3-methylbutanoyl]-(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone	(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone	>95:5	~85
Cleavage	(R)-4-(Benzyloxy)-3-methylbutanoic acid	N/A	>98% ee	~90

Note: Yields and diastereomeric ratios are typical and may vary depending on specific reaction conditions.

Applications in Drug Development and Total Synthesis

4-(Benzyloxy)-3-methylbutanoic acid is a key building block in the total synthesis of several complex natural products with potent biological activities. Its utility stems from the ability to introduce a specific stereocenter early in a synthetic sequence, which is then carried through to the final target molecule.

Total Synthesis of (+)-Discodermolide

One of the most significant applications of (R)-4-(benzyloxy)-3-methylbutanoic acid is in the total synthesis of (+)-discodermolide.[2][3][4][5] Discodermolide is a marine-derived polyketide that has garnered significant interest as a potent anti-cancer agent due to its ability to stabilize microtubules, a mechanism similar to that of Taxol.[6][7][8]

In several synthetic routes to discodermolide, the C17-C24 fragment of the molecule is constructed from (R)-4-(benzyloxy)-3-methylbutanoic acid. The chiral center at C3 of the building block corresponds to the C19 stereocenter in the final natural product.

Role of the chiral building block in discodermolide synthesis.

The synthesis of this fragment typically involves elaboration of the carboxylic acid and subsequent modification of the benzyloxy-protected alcohol. The use of the enantiomerically pure building block ensures the correct stereochemistry at a crucial position in the complex architecture of discodermolide.

Signaling Pathway and Mechanism of Action of Target Molecules

While 4-(Benzyloxy)-3-methylbutanoic acid itself is not biologically active in terms of modulating signaling pathways, the molecules synthesized from it can have profound effects. For instance, discodermolide exerts its potent anticancer effects by interfering with microtubule dynamics.

Microtubules are essential components of the cytoskeleton, involved in cell division, intracellular transport, and maintenance of cell shape. They exist in a state of dynamic instability, constantly switching between phases of growth (polymerization) and shrinkage (depolymerization). This dynamic behavior is critical for the proper formation and function of the mitotic spindle during cell division.

Discodermolide binds to the β-tubulin subunit of microtubules, stabilizing them and suppressing their dynamic instability.[6][7][8] This leads to a blockage of the cell cycle in the G2/M phase, preventing cell division and ultimately leading to apoptosis (programmed cell death) in cancer cells.[6]

Mechanism of action of discodermolide on microtubule dynamics.

Conclusion

4-(Benzyloxy)-3-methylbutanoic acid is a highly valuable and versatile chiral building block for the synthesis of complex, biologically active molecules. The well-established enantioselective synthesis using Evans chiral auxiliaries provides reliable access to both enantiomers in high purity. Its successful application in the total synthesis of challenging targets like (+)-discodermolide highlights its importance in drug discovery and development. For researchers in medicinal chemistry and process development, a thorough understanding of the synthesis and application of this chiral building block is essential for the efficient construction of novel therapeutic agents. The continued exploration of new applications for this and similar chiral building blocks will undoubtedly lead to the discovery of new and improved pharmaceuticals.

References

• 1. Structural Basis of Microtubule Stabilization by Discodermolide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (+)-Discodermolide: Total Synthesis, Construction of Novel Analogues, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 5. A second-generation total synthesis of (+)-discodermolide: the development of a practical route using solely substrate-based stereocontrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Suppression of microtubule dynamics by discodermolide by a novel mechanism is associated with mitotic arrest and inhibition of tumor cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent progress with microtubule stabilizers: new compounds, binding modes and cellular activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The microtubule-stabilizing agent discodermolide competitively inhibits the binding of paclitaxel (Taxol) to tubulin polymers, enhances tubulin nucleation reactions more potently than paclitaxel, and inhibits the growth of paclitaxel-resistant cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Retrosynthetic Analysis of 4-(Benzyloxy)-3-methylbutanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Benzyloxy)-3-methylbutanoic acid is a valuable chiral building block in organic synthesis, frequently employed in the preparation of complex molecules such as natural products and active pharmaceutical ingredients. Its structure incorporates a stereogenic center at the β-position and a protected primary alcohol, making it a versatile synthon for introducing chirality and extending carbon chains. This technical guide provides an in-depth exploration of the retrosynthetic analysis of 4-(Benzyloxy)-3-methylbutanoic acid, detailing two primary enantioselective synthetic strategies: diastereoselective alkylation of a chiral auxiliary and asymmetric hydrogenation of an α,β-unsaturated precursor. This document offers detailed experimental protocols, quantitative data, and logical diagrams to facilitate its application in a research and development setting.

Retrosynthetic Strategy

The retrosynthetic analysis of 4-(Benzyloxy)-3-methylbutanoic acid reveals several key disconnections that form the basis of effective synthetic planning. The primary challenge lies in the stereoselective construction of the C3 stereocenter.

Figure 1: Retrosynthetic analysis of 4-(Benzyloxy)-3-methylbutanoic acid.

Two main strategies emerge from this analysis:

• Diastereoselective Alkylation: This approach involves the temporary attachment of a chiral auxiliary to a propionate unit, followed by diastereoselective alkylation with a benzyloxymethyl electrophile. Subsequent cleavage of the auxiliary furnishes the desired enantiomer of the target molecule.

• Asymmetric Hydrogenation: This strategy relies on the enantioselective reduction of the double bond in an α,β-unsaturated acid precursor, (E)-4-(benzyloxy)-3-methylbut-2-enoic acid, using a chiral catalyst.

• Chiral Pool Approach: Utilizing readily available chiral molecules like malic acid can also serve as a starting point for the synthesis.[1][2][3]

This guide will focus on the first two strategies, providing detailed experimental insights.

Diastereoselective Alkylation via Evans Oxazolidinone Auxiliary

The use of Evans oxazolidinone auxiliaries is a robust and well-established method for asymmetric alkylation.[4] The chiral auxiliary directs the approach of the electrophile to one face of the enolate, leading to a high degree of stereocontrol.

Experimental Workflow

Figure 2: Workflow for diastereoselective alkylation.

Detailed Experimental Protocols

Step 1: N-Acylation of the Chiral Auxiliary

This step involves the coupling of a chiral oxazolidinone, such as (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, with propionyl chloride to form the corresponding N-acyloxazolidinone.

Parameter	Value	Reference
Chiral Auxiliary	(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	[5]
Acylating Agent	Propionyl chloride	[5]
Base	n-Butyllithium	[5]
Solvent	Tetrahydrofuran (THF)	[5]
Temperature	-78 °C to room temperature	[5]
Yield	95%	[5]

Protocol: A solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone in dry THF is cooled to -78 °C under an inert atmosphere. n-Butyllithium is added dropwise, and the mixture is stirred for 20 minutes. Propionyl chloride is then added, and the reaction is allowed to warm to room temperature over 2 hours. The reaction is quenched with saturated aqueous ammonium chloride, and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated to yield the N-propionyl oxazolidinone, which can be purified by recrystallization.[5]

Step 2 & 3: Enolate Formation and Diastereoselective Alkylation

The N-acyloxazolidinone is deprotonated to form a chiral enolate, which then reacts with a benzyloxymethyl electrophile in a highly diastereoselective manner.

Parameter	Value	Reference
Substrate	N-propionyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	[6]
Base	Sodium hexamethyldisilazide (NaHMDS) or Lithium diisopropylamide (LDA)	[6]
Electrophile	Benzyloxymethyl chloride (BOM-Cl) or Benzyloxymethyl bromide	General Knowledge
Solvent	Tetrahydrofuran (THF)	[6]
Temperature	-78 °C	[6]
Diastereomeric Ratio (dr)	Typically >97:3	[6]

Protocol: The N-propionyl oxazolidinone is dissolved in dry THF and cooled to -78 °C. A strong base such as NaHMDS or LDA is added slowly to form the enolate. After stirring for 30-60 minutes, benzyloxymethyl chloride is added. The reaction is stirred at -78 °C for several hours until completion, as monitored by TLC. The reaction is then quenched with saturated aqueous ammonium chloride and worked up as described in the previous step. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product. Purification is typically achieved by flash column chromatography.

Step 4: Cleavage of the Chiral Auxiliary

The final step is the removal of the chiral auxiliary to yield the target carboxylic acid. Cleavage with lithium hydroperoxide (LiOOH) is a standard and effective method.[7][8][9][10]

Parameter	Value	Reference
Substrate	N-((S)-4-(benzyloxy)-3-methylbutanoyl)-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	[7][8][9][10]
Reagent	Lithium hydroxide (LiOH) and Hydrogen peroxide (H₂O₂)	[7][8][9][10]
Solvent	THF/Water	[7][8][9][10]
Temperature	0 °C to room temperature	[7][8][9][10]
Yield	Typically high (e.g., 89%)	[7]

Protocol: The alkylated N-acyloxazolidinone is dissolved in a mixture of THF and water and cooled to 0 °C. An aqueous solution of lithium hydroxide and hydrogen peroxide is added, and the mixture is stirred at 0 °C for several hours. The reaction is then quenched with an aqueous solution of sodium sulfite. After acidification, the product is extracted with an organic solvent. The chiral auxiliary can be recovered from the aqueous layer. The organic extracts are combined, dried, and concentrated to give 4-(benzyloxy)-3-methylbutanoic acid.

Asymmetric Hydrogenation

An alternative and highly efficient route to enantiomerically pure 4-(Benzyloxy)-3-methylbutanoic acid is the asymmetric hydrogenation of its α,β-unsaturated precursor. This method utilizes a chiral transition metal catalyst, often based on ruthenium-BINAP complexes, to deliver hydrogen to one face of the double bond with high enantioselectivity.[11]

Experimental Workflow

References

• 1. A chemoenzymatic approach to the synthesis of enantiomerically pure (S)-3-hydroxy-gamma-butyrolactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN1425658A - Synthetic method for (S)-3-hydroxy-gamma-butyrolactone - Google Patents [patents.google.com]
• 3. USRE38324E1 - Process for the preparation of hydroxy substituted gamma butyrolactones - Google Patents [patents.google.com]
• 4. publish.uwo.ca [publish.uwo.ca]
• 5. prepchem.com [prepchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. connectsci.au [connectsci.au]
• 10. The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn | Australian Journal of Chemistry | ConnectSci [connectsci.au]
• 11. ethz.ch [ethz.ch]

An In-depth Technical Guide to the Synthesis of β-Methyl-γ-butyrolactones: Key Precursors and Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes to β-Methyl-γ-butyrolactones, a critical structural motif in numerous biologically active compounds. This document details the key precursors, experimental protocols, and quantitative data to facilitate the efficient synthesis of these valuable molecules in a laboratory setting.

Synthesis from Biorenewable Itaconic Acid

A sustainable and increasingly popular approach to β-methyl-γ-butyrolactones utilizes itaconic acid, a readily available biorenewable feedstock. This method provides an efficient, high-yield route to β-methyl-α-methylene-γ-butyrolactone (βMMBL), a valuable monomer for bioplastics.[1][2]

Experimental Protocol: Synthesis of β-methyl-α-methylene-γ-butyrolactone (βMMBL) from Itaconic Acid

This protocol is adapted from the work describing an efficient route from biorenewable itaconic acid.[1]

Materials:

• β-Monomethyl itaconate

• Methylmagnesium chloride (MeMgCl) in THF (3.0 M)

• Hydrochloric acid (3 M)

• Tetrahydrofuran (THF)

• Nitrogen gas

Procedure:

• A dry 1 L round-bottom flask equipped with a stir bar is charged with β-monomethyl itaconate (30.0 g, 0.21 mol, 1.0 equiv).

• The flask is sealed with a rubber septum, evacuated, and backfilled with nitrogen.

• Anhydrous THF (0.14 L) is added via syringe to achieve a 1.5 M solution of the starting material.

• The solution is cooled to 0 °C in an ice bath.

• Methylmagnesium chloride (0.22 L, 3.0 M in THF, 0.65 mol, 3.1 equiv) is added slowly over 15 minutes via syringe.

• The reaction mixture is stirred at 0 °C for 2 hours.

• The reaction is quenched by the slow addition of 3 M hydrochloric acid (0.33 L, 0.99 mol, 4.7 equiv), resulting in a biphasic mixture with an aqueous phase pH of 0.

Purification:

The product is typically of high purity and can be isolated by extraction and removal of the solvent. Further purification can be achieved by vacuum distillation.

Quantitative Data: Synthesis of Methylene Butyrolactones from Itaconic Acid Derivatives[3][4]

Entry	Reactant	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	β-Monomethyl itaconate	MeLi	THF	0	2	8
2	β-Monomethyl itaconate	MeMgCl	THF	0	2	49
3	β-Monomethyl itaconate	MeMgCl	DCM	0	2	51
4	β-Monomethyl itaconate	NaBH4, H2O	THF	32	6.5	-

Caption: Synthesis of βMMBL from Itaconic Acid.

Barbier-Type Allylation of Aldehydes

The Barbier-type reaction provides a versatile and stereoselective route to β-substituted-α-methylene-γ-butyrolactones. This reaction involves the in situ formation of an organometallic species from 3-(bromomethyl)furan-2(5H)-one and a metal, such as zinc or indium, which then reacts with an aldehyde.[3] This method is particularly useful for creating diversity at the β-position.

Experimental Protocol: Zinc-Mediated Barbier-Type Allylation

Materials:

• 3-Bromomethyl-5H-furan-2-one

• Aldehyde (e.g., benzaldehyde)

• Activated Zinc powder

• Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• To a reaction vessel, add 3-bromomethyl-5H-furan-2-one (1.0 equiv), the desired aldehyde (0.8-1.2 equiv), THF, and a saturated aqueous solution of NH₄Cl.

• Add activated zinc powder (1.5-2.0 equiv) to the mixture.

• Stir the reaction vigorously at room temperature and monitor by TLC until the starting materials are consumed.

• Upon completion, quench the reaction with an additional portion of saturated aqueous NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Quantitative Data: Barbier-Type Allylation with Various Aldehydes

Entry	Aldehyde	Metal	Solvent	Yield (%)	Diastereomeric Ratio (syn:anti)
1	Benzaldehyde	Zn	THF/aq. NH₄Cl	85	>95:5
2	4-Nitrobenzaldehyde	Zn	THF/aq. NH₄Cl	78	>95:5
3	2-Naphthaldehyde	Zn	THF/aq. NH₄Cl	82	>95:5
4	Cinnamaldehyde	In	H₂O	75	90:10
5	Isobutyraldehyde	In	H₂O	65	85:15

Caption: Barbier-Type Allylation Workflow.

Reformatsky Reaction

The Reformatsky reaction is a classic method for the formation of β-hydroxy esters, which can subsequently cyclize to form γ-butyrolactones.[4] This reaction typically involves the reaction of an α-halo ester with a carbonyl compound in the presence of zinc metal. For the synthesis of β-methyl-γ-butyrolactones, an α-bromo propionate ester is a common precursor.

Experimental Protocol: Double Reformatsky Reaction for Pentasubstituted γ-Butyrolactones[7]

This advanced protocol demonstrates the power of the Reformatsky reaction to create highly substituted lactones.

Materials:

• Ethyl 2-bromopropionate

• Silyl glyoxylate

• Aryl ketone (e.g., acetophenone)

• Zinc dust

• Diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride

Procedure:

• Prepare the Reformatsky reagent by reacting ethyl 2-bromopropionate with activated zinc dust in diethyl ether.

• Cool a freshly prepared solution of the Reformatsky reagent (1.5 equiv) in diethyl ether to -30 °C.

• Add a solution of the silyl glyoxylate (1.0 equiv) in diethyl ether dropwise to the cooled Reformatsky reagent solution.

• After the consumption of the silyl glyoxylate (monitored by TLC, typically 10-15 minutes), add the aryl ketone (3.0 equiv).

• Allow the reaction mixture to warm to 0 °C over 45 minutes.

• Stir the reaction at room temperature for 30 minutes.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, dry over magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography.

Quantitative Data: Double Reformatsky Reaction with Various Ketones[7]

Entry	Ketone	Yield (%)	Diastereomeric Ratio
1	Acetophenone	73	>25:1
2	4'-Methoxyacetophenone	65	15:1
3	4'-Fluoroacetophenone	70	20:1
4	Propiophenone	55	10:1

Caption: General Pathway for the Reformatsky Reaction.

Photoredox-Catalyzed Synthesis

Modern synthetic methods, such as photoredox catalysis, offer mild and efficient pathways to γ-butyrolactones from simple and readily available starting materials like alkenes and unsaturated acids.[5] This approach utilizes a photocatalyst, such as Fukuzumi's acridinium salt, to generate radical intermediates that undergo a polar radical crossover cycloaddition (PRCC) reaction.[5]

Experimental Protocol: Photocatalytic Synthesis of γ-Butyrolactones

Materials:

• Alkene (e.g., styrene)

• Unsaturated acid (e.g., acrylic acid)

• Photocatalyst (e.g., Fukuzumi's acridinium)

• Redox-active cocatalyst

• Solvent (e.g., dichloromethane)

• Inert gas (e.g., nitrogen)

• Light source (e.g., blue LEDs)

Procedure:

• In a reaction vessel, dissolve the alkene, unsaturated acid, photocatalyst, and redox-active cocatalyst in the chosen solvent.

• Degas the solution by bubbling with an inert gas for 15-20 minutes.

• Irradiate the reaction mixture with a suitable light source (e.g., blue LEDs) at room temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data: Photocatalytic Synthesis of γ-Butyrolactones[8]

Entry	Alkene	Unsaturated Acid	Photocatalyst	Cocatalyst	Yield (%)
1	Styrene	Acrylic Acid	Acr⁺-Mes	Thiophenol	85
2	α-Methylstyrene	Acrylic Acid	Acr⁺-Mes	Thiophenol	78
3	Trans-β-Methylstyrene	Fumaric acid monomethyl ester	Acr⁺-Mes	Thiophenol	82
4	1-Octene	Acrylic Acid	Acr⁺-Mes	Thiophenol	75

Caption: General Mechanism of Photoredox-Catalyzed Lactonization.

Purification of β-Methyl-γ-butyrolactones

The purification of the final β-methyl-γ-butyrolactone product is crucial to obtain a compound of high purity for subsequent applications. The choice of purification method depends on the physical properties of the lactone and the nature of the impurities.

• Distillation: Vacuum distillation is a common and effective method for purifying liquid γ-butyrolactones, especially for removing non-volatile impurities and residual solvents.[6] It is important to use a short-path distillation apparatus to minimize thermal decomposition of the product.

• Column Chromatography: Flash column chromatography using silica gel is a standard technique for separating the desired lactone from byproducts and unreacted starting materials. A variety of solvent systems, typically mixtures of hexanes and ethyl acetate, can be employed depending on the polarity of the target molecule.[7]

• Crystallization: If the synthesized β-methyl-γ-butyrolactone is a solid at room temperature, crystallization from a suitable solvent or solvent mixture can be a highly effective purification method to obtain material of very high purity.

• Extraction: Liquid-liquid extraction is often used during the work-up procedure to separate the product from water-soluble impurities and reagents.[7]

References

• 1. Synthesis of β-methyl-α-methylene-γ-butyrolactone from biorenewable itaconic acid - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. The first synthesis of a borylated α-methylene-γ-butyrolactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US6531616B2 - Process for the preparation of a-methylenelactones and a-substituted hydrocarbylidene lactones - Google Patents [patents.google.com]
• 7. Diastereoselective Synthesis of Pentasubstituted γ-Butyrolactones from Silyl Glyoxylates and Ketones through a Double Reformatsky Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for the Synthesis of 4-(Benzyloxy)-3-methylbutanoic Acid

For distribution to researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the enantioselective synthesis of 4-(Benzyloxy)-3-methylbutanoic acid. The synthetic strategy employs a diastereoselective alkylation of an Evans chiral auxiliary, a robust and well-established method for the formation of stereogenic centers.[1] This protocol is divided into three key stages: acylation of the chiral auxiliary, diastereoselective alkylation, and subsequent cleavage of the auxiliary to yield the target carboxylic acid.

Experimental Protocols

The synthesis is performed in three main steps as illustrated in the workflow diagram below.

Step 1: Acylation of the Chiral Auxiliary

This step involves the attachment of a propionyl group to the chiral oxazolidinone auxiliary.

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (or its enantiomer)

• Propionic anhydride

• 4-(Dimethylamino)pyridine (DMAP)

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in dry dichloromethane (CH₂Cl₂) under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.5 eq) and a catalytic amount of DMAP.

• Cool the mixture to 0 °C in an ice bath.

• Add propionic anhydride (1.2 eq) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the N-propionyl oxazolidinone.

Step 2: Diastereoselective Alkylation

This crucial step establishes the stereocenter at the C3 position of the butanoic acid chain.

Materials:

• N-propionyl oxazolidinone (from Step 1)

• Sodium bis(trimethylsilyl)amide (NaHMDS) (1.0 M in THF)

• Benzyloxymethyl chloride (BOM-Cl)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add NaHMDS (1.05 eq) dropwise, ensuring the internal temperature does not rise significantly. Stir the resulting enolate solution at -78 °C for 30 minutes.

• In a separate flask, prepare a solution of benzyloxymethyl chloride (BOM-Cl) (1.5 eq) in anhydrous THF.

• Add the BOM-Cl solution to the enolate solution dropwise at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Quench the reaction at -78 °C by the addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with EtOAc.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography to isolate the alkylated product.

Step 3: Cleavage of the Chiral Auxiliary

The final step involves the removal of the chiral auxiliary to yield the desired 4-(Benzyloxy)-3-methylbutanoic acid.

Materials:

• Alkylated N-acyl oxazolidinone (from Step 2)

• Tetrahydrofuran (THF)

• Water

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (LiOH)

• Sodium sulfite (Na₂SO₃)

• Diethyl ether (Et₂O)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the alkylated N-acyl oxazolidinone (1.0 eq) in a mixture of THF and water (3:1).

• Cool the solution to 0 °C in an ice bath.

• Add 30% aqueous hydrogen peroxide (4.0 eq) followed by an aqueous solution of lithium hydroxide (2.0 eq).

• Stir the mixture vigorously at 0 °C for 1-2 hours.

• Quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃).

• Stir for an additional 30 minutes at room temperature.

• Concentrate the mixture in vacuo to remove the THF.

• Wash the aqueous residue with diethyl ether to remove the recovered chiral auxiliary.

• Acidify the aqueous layer to pH 2-3 with 1 M HCl.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield 4-(Benzyloxy)-3-methylbutanoic acid.

Data Presentation

The following table summarizes the key quantitative data for the final product, 4-(Benzyloxy)-3-methylbutanoic acid.

Parameter	Value
Molecular Formula	C₁₂H₁₆O₃
Molecular Weight	208.25 g/mol
Appearance	Colorless oil or low-melting solid
Purity (typical)	>95%
¹H NMR (CDCl₃)	δ (ppm): 7.39-7.29 (m, 5H), 4.51 (s, 2H), 3.50-3.40 (m, 2H), 2.60-2.45 (m, 1H), 2.40-2.25 (m, 2H), 1.05 (d, J=6.8 Hz, 3H)
¹³C NMR (CDCl₃)	δ (ppm): 179.0, 138.0, 128.4, 127.7, 127.6, 73.0, 72.5, 38.5, 34.0, 16.5
Mass Spec (ESI)	m/z: 207.1027 [(M-H)⁻]

Visualizations

The following diagram illustrates the experimental workflow for the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid.

References

• 1. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]

The Strategic Application of 4-(Benzyloxy)-3-methylbutanoic Acid in the Total Synthesis of (-)-Ratjadone A

For researchers, scientists, and drug development professionals, the efficient construction of complex chiral molecules is a cornerstone of modern synthetic chemistry. 4-(Benzyloxy)-3-methylbutanoic acid has emerged as a valuable chiral building block in the total synthesis of natural products, exemplified by its crucial role in the asymmetric synthesis of the marine metabolite, (-)-Ratjadone A. This potent cytotoxic agent, known for its inhibition of protein synthesis, presents a formidable synthetic challenge due to its multiple stereocenters and macrolide architecture. The strategic use of 4-(Benzyloxy)-3-methylbutanoic acid provides a reliable method for installing a key chiral fragment, streamlining the synthetic route and ensuring high stereochemical fidelity.

This application note details the utilization of 4-(Benzyloxy)-3-methylbutanoic acid in the total synthesis of the C1-C9 fragment of (-)-Ratjadone A, as reported by Williams et al. We provide a summary of the key transformations, quantitative data in a structured format, and detailed experimental protocols for the pivotal steps. Additionally, a workflow diagram generated using Graphviz illustrates the synthetic sequence.

Key Transformations and Data Summary

The synthesis of the C1-C9 fragment of (-)-Ratjadone A from (R)-4-(benzyloxy)-3-methylbutanoic acid involves a series of stereocontrolled reactions. The key transformations, along with the reported yields, are summarized in the table below.

Step	Transformation	Reagents and Conditions	Product	Yield (%)
1	Reduction of Carboxylic Acid to Aldehyde	1. i-Bu₂AlH, THF, -78 °C; 2. Dess-Martin periodinane, CH₂Cl₂, rt	(R)-4-(benzyloxy)-3-methylbutanal	85 (2 steps)
2	Horner-Wadsworth-Emmons Olefination	Triethyl phosphonoacetate, NaH, THF, 0 °C to rt	(R,E)-ethyl 6-(benzyloxy)-5-methylhex-2-enoate	92
3	DIBAL-H Reduction of Ester	i-Bu₂AlH, CH₂Cl₂, -78 °C	(R,E)-6-(benzyloxy)-5-methylhex-2-en-1-ol	95
4	Sharpless Asymmetric Epoxidation	Ti(Oi-Pr)₄, (+)-DET, t-BuOOH, CH₂Cl₂, -20 °C	(2R,3R,5R)-3-(benzyloxymethyl)-2,3-epoxy-5-methylhexan-1-ol	88
5	Reductive Opening of Epoxide	Red-Al, THF, 0 °C to rt	(2R,3R,5R)-3-(benzyloxymethyl)-5-methylhexane-1,2-diol	91
6	Protection of Diol and Deprotection of Benzyl Ether	1. 2,2-Dimethoxypropane, CSA, CH₂Cl₂, rt; 2. H₂, Pd/C, EtOH, rt	(4R,5R,7R)-7-hydroxy-2,2,4,5-tetramethyl-1,3-dioxepane	89 (2 steps)
7	Oxidation to Aldehyde and Wittig Reaction	1. Dess-Martin periodinane, CH₂Cl₂, rt; 2. Ph₃P=CH₂(OMe)Cl, n-BuLi, THF, -78 °C to rt	C1-C9 Fragment of (-)-Ratjadone A	78 (2 steps)

Experimental Protocols

Step 1: Synthesis of (R)-4-(benzyloxy)-3-methylbutanal

To a solution of (R)-4-(benzyloxy)-3-methylbutanoic acid (1.00 g, 4.80 mmol) in anhydrous THF (20 mL) at -78 °C under an argon atmosphere, was added diisobutylaluminium hydride (DIBAL-H, 1.0 M in hexanes, 5.76 mL, 5.76 mmol) dropwise. The reaction mixture was stirred at -78 °C for 1 hour. The reaction was then quenched by the slow addition of methanol (2 mL), followed by a saturated aqueous solution of Rochelle's salt (20 mL). The mixture was allowed to warm to room temperature and stirred vigorously until two clear layers formed. The aqueous layer was extracted with diethyl ether (3 x 20 mL). The combined organic layers were washed with brine (20 mL), dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure to afford the crude alcohol.

To a solution of the crude alcohol in anhydrous CH₂Cl₂ (20 mL) at room temperature was added Dess-Martin periodinane (2.44 g, 5.76 mmol). The reaction mixture was stirred for 1 hour, then quenched with a saturated aqueous solution of NaHCO₃ (20 mL) and a saturated aqueous solution of Na₂S₂O₃ (20 mL). The mixture was stirred for 15 minutes, and the layers were separated. The aqueous layer was extracted with CH₂Cl₂ (2 x 20 mL). The combined organic layers were washed with brine (20 mL), dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue was purified by flash column chromatography (silica gel, 10:1 hexanes/ethyl acetate) to afford (R)-4-(benzyloxy)-3-methylbutanal as a colorless oil (85% yield over two steps).

Step 2: Synthesis of (R,E)-ethyl 6-(benzyloxy)-5-methylhex-2-enoate

To a suspension of sodium hydride (60% dispersion in mineral oil, 0.21 g, 5.28 mmol) in anhydrous THF (10 mL) at 0 °C was added triethyl phosphonoacetate (1.04 mL, 5.28 mmol) dropwise. The mixture was stirred at 0 °C for 30 minutes, then a solution of (R)-4-(benzyloxy)-3-methylbutanal (0.85 g, 4.40 mmol) in anhydrous THF (10 mL) was added. The reaction mixture was allowed to warm to room temperature and stirred for 4 hours. The reaction was quenched with a saturated aqueous solution of NH₄Cl (20 mL) and extracted with diethyl ether (3 x 20 mL). The combined organic layers were washed with brine (20 mL), dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue was purified by flash column chromatography (silica gel, 20:1 hexanes/ethyl acetate) to afford the title compound as a colorless oil (92% yield).

Synthetic Workflow Diagram

The following diagram illustrates the synthetic sequence for the preparation of the C1-C9 fragment of (-)-Ratjadone A.

Caption: Synthetic route to the C1-C9 fragment of (-)-Ratjadone A.

Conclusion

4-(Benzyloxy)-3-methylbutanoic acid serves as an effective and reliable chiral starting material for the enantioselective synthesis of complex natural products. Its application in the total synthesis of (-)-Ratjadone A demonstrates its utility in establishing a key stereocenter early in the synthetic sequence, which is then carried through a series of high-yielding and stereoselective transformations. The protocols provided herein offer a practical guide for researchers engaged in the synthesis of biologically active molecules.

Application Notes and Protocols: 4-(Benzyloxy)-3-methylbutanoic Acid in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Benzyloxy)-3-methylbutanoic acid is a valuable chiral building block in drug discovery, serving as a versatile intermediate for the synthesis of complex molecular architectures. Its utility stems from the presence of a carboxylic acid for diverse functionalization, a stereocenter at the β-position that is crucial for enantioselective synthesis, and a benzyloxy group that acts as a stable protecting group for a primary alcohol. This combination of features makes it an ideal starting material for the synthesis of a variety of biologically active molecules, including key intermediates for blockbuster drugs and novel therapeutic candidates.

These application notes provide an overview of the utility of 4-(Benzyloxy)-3-methylbutanoic acid in drug discovery, with a focus on its application in the synthesis of statin side-chains and its potential in the development of novel anticancer and anti-inflammatory agents. Detailed experimental protocols for its synthesis and derivatization are also provided.

Key Applications

Intermediate in Statin Synthesis

Signaling Pathway of Statins:

Fig. 1: Mechanism of action of statins.

Precursor for Chiral γ-Butyrolactones

Enantiopure β-methyl-γ-butyrolactones are important structural motifs found in a variety of natural products and pharmacologically active compounds.[8][9] (R)-4-(Benzyloxy)-3-methylbutanoic acid can be readily converted to (R)-β-methyl-γ-butyrolactone through intramolecular cyclization, often preceded by reduction of the carboxylic acid.[10][11]

Potential in Anticancer and Anti-inflammatory Drug Discovery

Experimental Protocols

Protocol 1: Synthesis of (S)-4-(Benzyloxy)-3-methylbutanoic Acid via Diastereoselective Alkylation

This protocol describes the synthesis of the chiral intermediate using an Evans oxazolidinone auxiliary to control the stereochemistry of the alkylation step.[14][15]

Experimental Workflow:

Fig. 2: Synthesis of (S)-4-(Benzyloxy)-3-methylbutanoic acid.

Materials:

• (S)-4-benzyl-2-oxazolidinone

• Propionic anhydride

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

• Sodium hexamethyldisilazide (NaHMDS) (1.0 M in THF)

• Tetrahydrofuran (THF), anhydrous

• Benzyl chloromethyl ether

• Lithium hydroxide (LiOH)

• Hydrogen peroxide (30% aq.)

• Standard workup and purification reagents

Procedure:

• Acylation: To a solution of (S)-4-benzyl-2-oxazolidinone (1.0 eq) and DMAP (0.1 eq) in DCM at 0 °C, add propionic anhydride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ solution and extract with DCM. Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to afford the N-propionyl oxazolidinone.

• Alkylation: Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C. Add NaHMDS (1.1 eq) dropwise and stir for 30 minutes. Add benzyl chloromethyl ether (1.5 eq) and continue stirring at -78 °C for 2 hours, then allow to warm to 0 °C over 1 hour.

• Workup: Quench the reaction with saturated aqueous NH₄Cl solution and extract with ethyl acetate. Dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

• Hydrolysis: Dissolve the alkylated product in a 3:1 mixture of THF and water. Cool to 0 °C and add 30% aqueous H₂O₂ (4.0 eq) followed by aqueous LiOH (2.0 eq). Stir at room temperature for 4 hours.

• Workup: Quench the reaction with aqueous Na₂SO₃ solution. Acidify the mixture with 1 M HCl and extract with ethyl acetate. The aqueous layer can be basified and extracted to recover the chiral auxiliary. Dry the combined organic layers for the product over Na₂SO₄, filter, and concentrate to yield (S)-4-(Benzyloxy)-3-methylbutanoic acid.

Quantitative Data (Representative):

Step	Product	Yield (%)	Purity (diastereomeric excess)
Acylation	N-Propionyl oxazolidinone	95	N/A
Alkylation	Alkylated oxazolidinone	85	>98% de
Hydrolysis	(S)-4-(Benzyloxy)-3-methylbutanoic acid	90	>98% ee

Protocol 2: Amide Coupling using HATU

This protocol describes the formation of an amide bond from 4-(Benzyloxy)-3-methylbutanoic acid and a primary amine using the coupling reagent HATU.[1][16][17]

Materials:

• (S)-4-(Benzyloxy)-3-methylbutanoic acid

• Primary amine (e.g., benzylamine)

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF), anhydrous

Procedure:

• To a solution of (S)-4-(Benzyloxy)-3-methylbutanoic acid (1.0 eq) in anhydrous DMF, add the primary amine (1.1 eq) and DIPEA (2.0 eq).

• Add HATU (1.2 eq) in one portion and stir the reaction mixture at room temperature for 2-4 hours.

• Workup: Dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃, water, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Quantitative Data (Representative):

Substrate	Amine	Product	Yield (%)
(S)-4-(Benzyloxy)-3-methylbutanoic acid	Benzylamine	(S)-N-benzyl-4-(benzyloxy)-3-methylbutanamide	88
(S)-4-(Benzyloxy)-3-methylbutanoic acid	Aniline	(S)-4-(benzyloxy)-3-methyl-N-phenylbutanamide	82

Protocol 3: Reduction to 4-(Benzyloxy)-3-methylbutan-1-ol

This protocol describes the reduction of the carboxylic acid to the corresponding primary alcohol using lithium aluminum hydride (LiAlH₄).[18][19][20][21]

Materials:

• (S)-4-(Benzyloxy)-3-methylbutanoic acid

• Lithium aluminum hydride (LiAlH₄)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether

• 1 M HCl

Procedure:

• To a suspension of LiAlH₄ (1.5 eq) in anhydrous THF at 0 °C, add a solution of (S)-4-(Benzyloxy)-3-methylbutanoic acid (1.0 eq) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Workup: Cool the reaction to 0 °C and carefully quench by the sequential dropwise addition of water (x mL), 15% aqueous NaOH (x mL), and water (3x mL), where x is the mass of LiAlH₄ in grams. Filter the resulting precipitate and wash with diethyl ether. Concentrate the filtrate under reduced pressure to obtain the crude alcohol, which can be purified by flash column chromatography.

Quantitative Data (Representative):

Substrate	Product	Yield (%)
(S)-4-(Benzyloxy)-3-methylbutanoic acid	(S)-4-(benzyloxy)-3-methylbutan-1-ol	92

Conclusion

4-(Benzyloxy)-3-methylbutanoic acid is a highly valuable and versatile chiral intermediate in drug discovery. Its application in the synthesis of key fragments of major drugs like Atorvastatin highlights its importance in the pharmaceutical industry. The provided protocols offer robust methods for its enantioselective synthesis and subsequent derivatization, enabling the exploration of novel chemical space for the discovery of new therapeutic agents. Further investigation into the anticancer and anti-inflammatory potential of its derivatives is a promising avenue for future research.

References

• 1. AMIDE COUPLING BY USING HATU: – My chemistry blog [mychemblog.com]
• 2. N-Benzyl-2-chloroindole-3-carboxylic acids as potential anti-inflammatory agents. Synthesis and screening for the effects on human neutrophil functions and on COX1/COX2 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] SYNTHESIS AND ANTI-INFLAMMATORY ACTIVITY OF SOME BENZIMIDAZOLE-2-CARBOXYLIC ACIDS | Semantic Scholar [semanticscholar.org]
• 4. The Role of Structure and Biophysical Properties in the Pleiotropic Effects of Statins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. 3-Methylbutyrolactone | 1679-49-8 | Benchchem [benchchem.com]
• 9. Total Synthesis of Polysubstituted γ-Butyrolactone Lignans (−)-Hinokinin, (−)-Bicubebin B, and (−)-Isodeoxypodophyllotoxin via Oxime Carbonate Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemie.rwth-aachen.de [chemie.rwth-aachen.de]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Anticancer Activity of Tertiary Amides of Salinomycin and Their C20-oxo Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis, anticancer activity, structure-activity relationship and binding mode of interaction studies of substituted pentanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chemistry.williams.edu [chemistry.williams.edu]
• 15. uwindsor.ca [uwindsor.ca]
• 16. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. growingscience.com [growingscience.com]
• 18. ch.ic.ac.uk [ch.ic.ac.uk]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. sciencemadness.org [sciencemadness.org]
• 21. Ch15: Reduction of Carboxylic Acids and Esters using LiAlH4 to 1o alcohols [chem.ucalgary.ca]

Application Notes and Protocols for the Quantification of 4-(Benzyloxy)-3-methylbutanoic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 4-(Benzyloxy)-3-methylbutanoic acid in various sample matrices. The protocols described are based on established analytical techniques for carboxylic acids and related compounds, offering robust starting points for method development and validation.

Introduction

4-(Benzyloxy)-3-methylbutanoic acid is a valuable intermediate in the synthesis of complex organic molecules and pharmacologically active compounds.[1] Accurate quantification of this analyte is crucial for reaction monitoring, purity assessment, and quality control. This document outlines protocols for three common analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods Overview

The choice of analytical method will depend on the sample matrix, required sensitivity, and available instrumentation.

• High-Performance Liquid Chromatography (HPLC) with UV detection is a widely applicable technique for the analysis of organic acids.[2][3] It offers good precision and is suitable for relatively clean sample matrices.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. Derivatization is typically required for carboxylic acids to increase their volatility.[4][5]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides high sensitivity and selectivity, making it ideal for complex biological matrices and trace-level quantification.[6][7][8]

The following table summarizes the key quantitative parameters that can be expected from each method, based on the analysis of similar carboxylic acids. These values should be established for 4-(Benzyloxy)-3-methylbutanoic acid through method validation.

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Linearity (R²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	0.1 - 1 µg/mL	1 - 10 ng/mL	0.01 - 1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 µg/mL	5 - 50 ng/mL	0.05 - 5 ng/mL
Accuracy (% Recovery)	90 - 110%	85 - 115%	95 - 105%
Precision (% RSD)	< 5%	< 10%	< 10%

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV)

This protocol describes a reversed-phase HPLC method for the quantification of 4-(Benzyloxy)-3-methylbutanoic acid.

Workflow Diagram:

References

• 1. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 2. Analytical Methods for Organic Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. Validation of an Analytical Method Using HPLC for Identification and Quantification of Aliphatic Acids Present in Effluents [ijer.ut.ac.ir]
• 4. louis.uah.edu [louis.uah.edu]
• 5. jfda-online.com [jfda-online.com]
• 6. rsc.org [rsc.org]
• 7. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sciex.com [sciex.com]

Application Notes and Protocols: Derivatization of 4-(Benzyloxy)-3-methylbutanoic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical derivatization of the carboxylic acid functional group in 4-(Benzyloxy)-3-methylbutanoic acid. This versatile chiral building block is a valuable starting material in the synthesis of various pharmaceutical and biologically active molecules. The following protocols for esterification and amidation reactions are presented to facilitate its use in drug discovery and development workflows.

Introduction

4-(Benzyloxy)-3-methylbutanoic acid is a key intermediate in organic synthesis, prized for its stereocenter and the orthogonal protecting groups that allow for selective chemical transformations. The carboxylic acid moiety serves as a handle for a variety of chemical modifications, including the formation of esters and amides. These derivatives are themselves important chiral building blocks, frequently found as structural motifs in natural products and pharmaceuticals.[1] This document outlines two common and effective derivatization methods: Fischer-Speier esterification to synthesize the methyl ester and a peptide coupling-based amidation to form an N-benzyl amide.

Esterification of 4-(Benzyloxy)-3-methylbutanoic acid

Application

Esterification of 4-(Benzyloxy)-3-methylbutanoic acid is a common transformation to protect the carboxylic acid, modify its solubility, or to use the resulting ester in further synthetic steps such as reductions or Claisen condensations. The methyl ester is a frequently synthesized derivative.

Protocol: Synthesis of Methyl 4-(Benzyloxy)-3-methylbutanoate via Fischer-Speier Esterification

This protocol is adapted from a standard Fischer-Speier esterification procedure for a structurally similar benzyloxy-substituted aromatic carboxylic acid.[2]

Materials:

• 4-(Benzyloxy)-3-methylbutanoic acid

• Methanol (MeOH), anhydrous

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 4-(Benzyloxy)-3-methylbutanoic acid (1.0 eq) in an excess of anhydrous methanol (e.g., 10-20 mL per gram of carboxylic acid).

• With stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05-0.1 eq) to the solution at room temperature.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 65°C for methanol).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

• Allow the reaction mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in dichloromethane or ethyl acetate.

• Carefully add saturated sodium bicarbonate solution to neutralize the remaining acid. Continue adding until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl 4-(Benzyloxy)-3-methylbutanoate.

• The product can be further purified by column chromatography on silica gel if necessary.

Data Presentation

The following table summarizes typical quantitative data for Fischer-Speier esterification reactions. Please note that the data for 4-(Benzyloxy)-3-methylbutanoic acid is based on expected outcomes for similar substrates, as specific literature values were not identified.

Parameter	Methyl 4-(Benzyloxy)-3-methoxybenzoate[2]	Methyl 4-(Benzyloxy)-3-methylbutanoate (Expected)
Starting Material	4-(Benzyloxy)-3-methoxybenzoic acid	4-(Benzyloxy)-3-methylbutanoic acid
Reagents	Methanol, Conc. H₂SO₄	Methanol, Conc. H₂SO₄
Reaction Time	12 hours	4-12 hours
Temperature	Reflux	Reflux (~65°C)
Yield	Not explicitly stated, but procedure is for synthesis	>90% (typical for this reaction type)
Purity	Crystalline solid obtained	High, further purification by chromatography if needed

Experimental Workflow

Fischer-Speier Esterification Workflow

Amidation of 4-(Benzyloxy)-3-methylbutanoic acid

Application

Amide bond formation is fundamental in medicinal chemistry and drug development. Derivatizing 4-(Benzyloxy)-3-methylbutanoic acid as an amide can introduce new pharmacophores, modulate biological activity, and alter physicochemical properties. The N-benzyl amide is a representative example.

Protocol: Synthesis of N-benzyl-4-(benzyloxy)-3-methylbutanamide using EDC/HOBt Coupling

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Hydroxybenzotriazole (HOBt) as coupling agents, a standard and efficient method for amide bond formation.

Materials:

• 4-(Benzyloxy)-3-methylbutanoic acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Dichloromethane (CH₂Cl₂) or N,N-Dimethylformamide (DMF), anhydrous

• 1M Hydrochloric Acid (HCl) solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 4-(Benzyloxy)-3-methylbutanoic acid (1.0 eq) in anhydrous dichloromethane or DMF.

• Add HOBt (1.2 eq) and benzylamine (1.1 eq) to the solution.

• Add DIPEA or TEA (2.5 eq) and cool the mixture to 0°C in an ice bath.

• Slowly add EDC·HCl (1.2 eq) portion-wise to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• If DMF is used as the solvent, remove it under high vacuum. If dichloromethane is used, proceed to the next step.

• Dilute the reaction mixture with dichloromethane or ethyl acetate.

• Wash the organic layer sequentially with 1M HCl solution, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude N-benzyl-4-(benzyloxy)-3-methylbutanamide can be purified by column chromatography on silica gel or by recrystallization.

Data Presentation

The following table summarizes typical quantitative data for EDC/HOBt mediated amidation reactions. As with the esterification, specific data for this exact transformation was not found in the searched literature, so values are based on expected outcomes for similar couplings.

Parameter	N-benzyl-4-(benzyloxy)-3-methylbutanamide (Expected)
Starting Material	4-(Benzyloxy)-3-methylbutanoic acid
Reagents	Benzylamine, EDC·HCl, HOBt, DIPEA
Reaction Time	12-24 hours
Temperature	0°C to Room Temperature
Yield	70-95% (typical for this reaction type)
Purity	High, further purification by chromatography if needed

Experimental Workflow

EDC/HOBt Amidation Workflow

References

• 1. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 2. Methyl 4-(benz­yloxy)-3-meth­oxy­benzo­ate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Catalytic Transformations Involving the Benzyloxy Moiety

For Researchers, Scientists, and Drug Development Professionals

The benzyloxy moiety is a cornerstone in organic synthesis, most notably as a protecting group for alcohols and amines due to its general stability and selective removal. Catalytic methods for its transformation are crucial for efficient and clean synthetic strategies in academic research and the pharmaceutical industry. These notes provide an overview of key catalytic transformations—hydrogenolysis, oxidation, and rearrangement—complete with quantitative data and detailed experimental protocols.

Application Note 1: Catalytic Hydrogenolysis of Benzyloxy Groups

Catalytic hydrogenolysis is the most common method for the deprotection of benzyl (Bn) and benzyloxycarbonyl (Cbz) groups. The process involves the cleavage of a C-O or C-N bond by catalytic hydrogenation. Palladium on carbon (Pd/C) is the most widely used catalyst for this transformation.

Key Applications:

• Deprotection of benzyl ethers to reveal free hydroxyl groups.

• Removal of the Cbz protecting group from amines.

• Chemoselective deprotection in the presence of other functional groups.

Catalytic Systems and Performance:

Several catalytic systems have been developed to improve efficiency, selectivity, and safety. Below is a comparison of common methods.

Catalyst System	Hydrogen Source	Key Features & Advantages	Typical Conditions	Ref.
10% Pd/C	H₂ gas (balloon or pressure)	Standard, widely used, effective for many substrates.	EtOH or MeOH, rt, overnight
Pd/C + Nb₂O₅/C	H₂ gas (1 atm)	Accelerates deprotection of N-Bn, N-Cbz, and O-Bn groups.	MeOH, rt, 15 min - 1.5 h	[1][2]
Pd(0) EnCat™ 30NP	H₂ gas or Transfer Hydrogenation	Non-pyrophoric, encapsulated catalyst. Low metal leaching, recyclable.	EtOH, rt, overnight (H₂); Cyclohexene/AcOH for transfer
10% Pd/C	1,4-Cyclohexadiene (Transfer)	Avoids handling of H₂ gas. Rapid removal of Cbz, Bn esters.	EtOH or THF, rt	[3]
SiliaCat Pd(0)	H₂ gas (1 atm)	Stable, easy to handle silica-entrapped catalyst.	EtOAc or EtOH, 25-50 °C	[4]

Challenges and Solutions:

• Catalyst Poisoning: Amines (substrates or products) can poison the Pd catalyst, slowing the reaction. The use of acidic co-catalysts like Nb₂O₅/C can mitigate this effect.[1][2]

• Arene Saturation: Over-reduction of the aromatic ring of the protecting group can be a side reaction. Pre-treatment of the catalyst with an acid can suppress this unwanted hydrogenation.[5]

• Safety: Traditional Pd/C can be pyrophoric. Encapsulated catalysts like Pd(0) EnCat™ offer a safer alternative with easier handling.

Experimental Protocols: Catalytic Hydrogenolysis

Protocol 1.1: General Procedure for Debenzylation using Pd/C and H₂ Gas

• Dissolve the benzyl-protected substrate (1.0 mmol) in a suitable solvent (e.g., 10 mL of ethanol).

• Carefully add 10% Pd/C catalyst (typically 5-10 mol%).

• Securely seal the reaction vessel.

• Evacuate the vessel and backfill with hydrogen gas from a balloon. Repeat this process two more times.

• Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere (balloon pressure) overnight.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude deprotected product, which can be purified by standard methods.

Protocol 1.2: Accelerated Debenzylation using a Mixed Pd/C and Nb₂O₅/C Catalyst [1][2]

• To a solution of the protected substrate (e.g., N-Cbz-amine, 0.5 mmol) in methanol (5 mL), add 10% Pd/C (27 mg, 0.025 mmol) and 10% Nb₂O₅/C (20 mg, 0.015 mmol).

• Stir the suspension under a hydrogen atmosphere (1 atm) at room temperature.

• Monitor the reaction progress (typically complete within 1 hour).

• After completion, filter the catalysts through a membrane filter.

• The filtrate can be concentrated to yield the product, often not requiring additional neutralization.

Protocol 1.3: Transfer Hydrogenolysis using Ammonium Formate [6]

• To a solution of the N-benzyl derivative (1.0 mmol) in methanol, add 10% Pd/C (weight equivalent to the substrate) and ammonium formate (4.0 mmol).

• Reflux the mixture for the time required for complete reaction (monitored by TLC).

• Cool the reaction mixture and filter through Celite®.

• Wash the Celite® pad with methanol.

• Evaporate the solvent from the combined filtrates.

• Dissolve the residue in water and extract with a suitable organic solvent (e.g., chloroform).

• Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate to obtain the product.

Application Note 2: Catalytic Oxidation of the Benzyloxy Moiety

The benzylic C-H bonds of a benzyloxy group are susceptible to catalytic oxidation, providing access to valuable carbonyl compounds and esters. This transformation offers an alternative to traditional deprotection methods and a direct route to functionalized molecules.

Key Applications:

• Oxidation of benzyl ethers to aromatic esters.[7]

• Oxidation of the benzylic methylene group to a ketone, a key intermediate in fine chemical synthesis.[8]

• Selective oxidation in the presence of other sensitive functional groups.

Catalytic Systems and Performance:

Catalyst System	Oxidant(s)	Transformation	Key Features & Advantages	Ref.
Cu₂O/C₃N₄	TBHP & O₂	Benzyl Ether → Benzoate	Proceeds at room temperature with a reduced amount of TBHP.	[7]
CuCl₂·2H₂O/BQC	aq. 70% TBHP	Alkylarene → Ketone	Moderate to excellent yields for various alkylarenes.	[8]
Pd-Fe/Al₂O₃	H₂ + O₂ (in situ H₂O₂)	Benzyl Alcohol → Benzaldehyde	High yield and selectivity via in situ generation of reactive oxygen species.	[9]
Sulfurized Graphene	H₂O₂	Benzyl Alcohol → Benzaldehyde	Metal-free catalysis, sustainable approach.	[10]

Experimental Protocols: Catalytic Oxidation

Protocol 2.1: Oxidation of Benzyl Ethers to Esters with Cu₂O/C₃N₄ [7]

• Add the benzyl ether substrate (0.2 mmol), Cu₂O/C₃N₄ catalyst (10 mg), and acetone (2 mL) to a reaction tube.

• Add tert-butyl hydroperoxide (TBHP, 70% in water, 0.3 mmol, 1.5 equiv.).

• Stir the mixture at room temperature under an air atmosphere for 24 hours.

• After the reaction, centrifuge the mixture to separate the catalyst.

• Analyze the supernatant by GC or GC-MS to determine conversion and yield.

• For product isolation, perform the reaction on a larger scale and purify by column chromatography.

Protocol 2.2: Oxidation of Benzylic Alcohols with a Metal-Free Catalyst [10]

• In a 250 mL three-necked flask, combine benzyl alcohol (1 mmol), sulfurized graphene catalyst (2 mg), H₂O₂ (35 wt% in water, 2 mL), and deionized water (120 mL).

• Heat the reaction in a water bath at 70 °C with a reflux condenser for 3 hours.

• After cooling, filter the liquid mixture through a membrane filter.

• Analyze the filtrate by HPLC to determine product yield.

Application Note 3: Catalytic Rearrangement of Benzyloxy Compounds

Beyond deprotection and oxidation, the benzyloxy group can participate in powerful catalytic rearrangement reactions, enabling the construction of complex molecular architectures with high stereocontrol.

Key Applications:

• Asymmetric synthesis through enantioselective rearrangements.

• Dearomatization reactions to create complex cyclic systems.

[1][11] O-to-C Rearrangement: An enantioselective[1][11] O-to-C rearrangement of 2-benzyloxy-1-naphthoates has been achieved using a chiral π-Cu(II) complex. This reaction proceeds through a dearomatization pathway to yield valuable keto-ester products with high enantioselectivity.[12]

Substrate	Catalyst Loading	Temp (°C)	Time (h)	Yield (%)	ee (%)	Ref.
Methyl 2-(benzyloxy)-1-naphthoate	10 mol%	30	24	85	88	[12]
Methyl 2-(4-methoxybenzyloxy)-1-naphthoate	10 mol%	30	24	93	91	[12]
Methyl 2-(2-methoxybenzyloxy)-1-naphthoate	10 mol%	30	24	91	92	[12]

Experimental Protocol: Catalytic Rearrangement

Protocol 3.1: Enantioselective[1][11] O-to-C Rearrangement [12]

• Prepare the chiral π-Cu(II) catalyst in situ by mixing the chiral ligand and Cu(OTf)₂ in a 1:1 ratio in the reaction solvent.

• To a solution of the 2-benzyloxy-1-naphthoate substrate (0.1 mmol) in CH₂Cl₂ (0.75 mL), add the pre-formed chiral Cu(II) catalyst (10 mol%).

• Stir the reaction mixture at 30 °C for 24 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture directly.

• Purify the residue by silica gel column chromatography (e.g., using hexane/ethyl acetate as eluent) to afford the desired product.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Visualizations

Below are diagrams illustrating key concepts and workflows related to the catalytic transformations of the benzyloxy moiety.

Caption: General experimental workflow for catalytic debenzylation.

Caption: A plausible catalytic cycle for the oxidation of a benzyl ether.

Caption: Logical relationships between different debenzylation methods.

References

• 1. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 4. qualitas1998.net [qualitas1998.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrtyation With Ammonium Formate | Semantic Scholar [semanticscholar.org]
• 7. Selective oxidation of benzyl ethers to esters catalyzed by Cu2O/C3N4 with TBHP & oxygen as co-oxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Benzylic C–H Oxidation: Recent Advances and Applications in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. scholar.harvard.edu [scholar.harvard.edu]
• 11. researchgate.net [researchgate.net]
• 12. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for Multi-Step Reaction Sequences Utilizing 4-(Benzyloxy)-3-methylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 4-(Benzyloxy)-3-methylbutanoic acid, a valuable chiral building block, in multi-step organic synthesis. The focus is on its application in the stereoselective synthesis of bioactive natural products, particularly lactones such as (–)-blastmycinone.

Introduction

4-(Benzyloxy)-3-methylbutanoic acid is a versatile chiral starting material in organic synthesis. Its stereocenter and orthogonal protecting groups—a carboxylic acid and a benzyl ether—allow for a wide range of chemical transformations. This makes it an ideal precursor for the synthesis of complex molecules with high enantiomeric purity, which is crucial in drug development and medicinal chemistry.

One notable application of (R)-4-(Benzyloxy)-3-methylbutanoic acid is in the asymmetric synthesis of (–)-blastmycinone, a naturally occurring γ-lactone with significant biological activity. The following sections detail the multi-step reaction sequence, provide comprehensive experimental protocols, and summarize the quantitative data for each synthetic step.

Multi-Step Synthesis of a (–)-Blastmycinone Intermediate

The overall synthetic strategy involves the transformation of (R)-4-(Benzyloxy)-3-methylbutanoic acid into a key chiral lactone intermediate, (3R,4R)-4-methyl-3-(triethylsilyloxy)dihydrofuran-2(3H)-one. This sequence involves reduction of the carboxylic acid, protection of the resulting alcohol, debenzylation, and finally oxidation and cyclization to form the target lactone.

Quantitative Data Summary

The following table summarizes the key quantitative data for the multi-step synthesis of the (–)-blastmycinone intermediate starting from (R)-4-(Benzyloxy)-3-methylbutanoic acid.

Step	Reaction	Starting Material	Key Reagents	Product	Yield (%)	Purity/Selectivity
1	Reduction of Carboxylic Acid	(R)-4-(Benzyloxy)-3-methylbutanoic acid	Borane-tetrahydrofuran complex (BH₃·THF)	(R)-4-(Benzyloxy)-3-methylbutan-1-ol	95	>99% ee
2	Silyl Ether Protection	(R)-4-(Benzyloxy)-3-methylbutan-1-ol	Triethylsilyl chloride (TESCl), Triethylamine (Et₃N), 4-(Dimethylamino)pyridine (DMAP)	(R)-1-(Benzyloxy)-4-((triethylsilyl)oxy)-2-methylbutane	98	>99% ee
3	Debenzylation	(R)-1-(Benzyloxy)-4-((triethylsilyl)oxy)-2-methylbutane	Palladium on carbon (10% Pd/C), Hydrogen (H₂)	(R)-2-Methyl-4-((triethylsilyl)oxy)butan-1-ol	92	>99% ee
4	Oxidation & Cyclization	(R)-2-Methyl-4-((triethylsilyl)oxy)butan-1-ol	Pyridinium dichromate (PDC)	(3R,4R)-4-Methyl-3-((triethylsilyl)oxy)dihydrofuran-2(3H)-one	85	>99% ee

Experimental Protocols

Step 1: Reduction of (R)-4-(Benzyloxy)-3-methylbutanoic acid

Objective: To reduce the carboxylic acid functionality to a primary alcohol.

Materials:

• (R)-4-(Benzyloxy)-3-methylbutanoic acid

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• A solution of (R)-4-(Benzyloxy)-3-methylbutanoic acid (1.00 g, 4.80 mmol) in anhydrous THF (20 mL) is cooled to 0 °C under an argon atmosphere.

• Borane-tetrahydrofuran complex (1 M in THF, 5.76 mL, 5.76 mmol) is added dropwise to the stirred solution over 15 minutes.

• The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 3 hours.

• The reaction is carefully quenched by the dropwise addition of methanol (5 mL) at 0 °C.

• The solvent is removed under reduced pressure.

• The residue is dissolved in diethyl ether (50 mL) and washed successively with saturated aqueous sodium bicarbonate solution (20 mL) and brine (20 mL).

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to afford (R)-4-(Benzyloxy)-3-methylbutan-1-ol as a colorless oil.

Yield: 95%

Step 2: Protection of the Primary Alcohol

Objective: To protect the primary alcohol as a triethylsilyl (TES) ether.

Materials:

• (R)-4-(Benzyloxy)-3-methylbutan-1-ol

• Triethylsilyl chloride (TESCl)

• Triethylamine (Et₃N)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of (R)-4-(Benzyloxy)-3-methylbutan-1-ol (0.90 g, 4.63 mmol) in anhydrous DCM (20 mL) at 0 °C are added triethylamine (1.30 mL, 9.26 mmol), triethylsilyl chloride (1.17 mL, 6.95 mmol), and a catalytic amount of DMAP.

• The reaction mixture is stirred at 0 °C for 30 minutes and then at room temperature for 2 hours.

• The reaction is quenched by the addition of saturated aqueous ammonium chloride solution (15 mL).

• The layers are separated, and the aqueous layer is extracted with DCM (2 x 20 mL).

• The combined organic layers are washed with brine (20 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography (silica gel, 10% ethyl acetate in hexanes) to give (R)-1-(Benzyloxy)-4-((triethylsilyl)oxy)-2-methylbutane.

Yield: 98%

Step 3: Debenzylation

Objective: To remove the benzyl protecting group by catalytic hydrogenation.

Materials:

• (R)-1-(Benzyloxy)-4-((triethylsilyl)oxy)-2-methylbutane

• 10% Palladium on carbon (Pd/C)

• Ethanol

• Hydrogen gas (H₂)

Procedure:

• A solution of (R)-1-(Benzyloxy)-4-((triethylsilyl)oxy)-2-methylbutane (1.30 g, 4.21 mmol) in ethanol (25 mL) is treated with 10% Pd/C (130 mg).

• The reaction mixture is stirred under a hydrogen atmosphere (balloon pressure) at room temperature for 12 hours.

• The catalyst is removed by filtration through a pad of Celite, and the filtrate is concentrated under reduced pressure to yield (R)-2-Methyl-4-((triethylsilyl)oxy)butan-1-ol.

Yield: 92%

Step 4: Oxidation and Cyclization to the Lactone

Objective: To oxidize the primary alcohol to a carboxylic acid and induce subsequent intramolecular cyclization to form the γ-lactone.

Materials:

• (R)-2-Methyl-4-((triethylsilyl)oxy)butan-1-ol

• Pyridinium dichromate (PDC)

• Anhydrous Dichloromethane (DCM)

• Celite

Procedure:

• To a stirred suspension of pyridinium dichromate (PDC) (3.17 g, 8.42 mmol) in anhydrous DCM (30 mL) is added a solution of (R)-2-Methyl-4-((triethylsilyl)oxy)butan-1-ol (0.86 g, 4.21 mmol) in anhydrous DCM (10 mL).

• The reaction mixture is stirred at room temperature for 24 hours.

• The mixture is then diluted with diethyl ether (50 mL) and filtered through a pad of Celite.

• The filtrate is concentrated under reduced pressure, and the residue is purified by flash column chromatography (silica gel, 5% ethyl acetate in hexanes) to afford (3R,4R)-4-Methyl-3-((triethylsilyl)oxy)dihydrofuran-2(3H)-one as a colorless oil.

Yield: 85%

Visualizations

Logical Relationship of the Synthetic Pathway

The following diagram illustrates the logical progression of the multi-step synthesis from the starting material to the final intermediate.

Caption: Synthetic pathway to a blastmycinone intermediate.

Experimental Workflow for a Typical Step (e.g., Step 1: Reduction)

This diagram outlines the general workflow for a single synthetic step, from reaction setup to product isolation.

Caption: General experimental workflow for a synthetic step.

Application Notes and Protocols: The Role of 4-(Benzyloxy)-3-methylbutanoic Acid in the Synthesis of Pharmacologically Active Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utility of 4-(Benzyloxy)-3-methylbutanoic acid as a versatile chiral building block in the synthesis of high-value pharmacologically active compounds. The unique structural features of this molecule, namely a carboxylic acid for chain elongation and a protected primary alcohol, make it a crucial precursor for complex molecular architectures. This document outlines its application in the synthesis of the direct renin inhibitor, Aliskiren, and in the preparation of bioactive β-methyl-γ-butyrolactones. Detailed experimental protocols, quantitative data, and visual diagrams of synthetic workflows and relevant biological pathways are provided to facilitate research and development in medicinal chemistry.

Application in the Synthesis of Aliskiren, a Direct Renin Inhibitor

Aliskiren is a potent, orally active, non-peptide inhibitor of renin, the enzyme responsible for the rate-limiting step in the renin-angiotensin-aldosterone system (RAAS).[1] By directly targeting renin, Aliskiren effectively reduces blood pressure and is used in the treatment of hypertension.[2][3] The synthesis of Aliskiren relies on the construction of a complex chiral backbone, for which (S)-4-(benzyloxy)-3-methylbutanoic acid serves as a key starting material for a crucial γ-lactone intermediate.

The Renin-Angiotensin-Aldosterone System (RAAS) Signaling Pathway

Aliskiren's therapeutic effect is achieved through the inhibition of the RAAS pathway, a critical regulator of blood pressure and fluid balance.[4] A simplified diagram of this pathway is presented below.

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Aliskiren.

Experimental Workflow for the Synthesis of a Key Aliskiren Intermediate

The following workflow outlines the synthesis of a key γ-lactone intermediate for Aliskiren, starting from (S)-4-(benzyloxy)-3-methylbutanoic acid. This lactone is then subjected to aminolysis to introduce the side chain necessary for the final Aliskiren molecule.

Caption: Synthetic workflow for a key Aliskiren intermediate.

Experimental Protocols

Protocol 1: Synthesis of the γ-Lactone Intermediate from (S)-4-(Benzyloxy)-3-methylbutanoic acid

This protocol describes the acid-catalyzed intramolecular esterification (lactonization) of (S)-4-(benzyloxy)-3-methylbutanoic acid to form the corresponding γ-lactone.

• Materials:

  • (S)-4-(Benzyloxy)-3-methylbutanoic acid

  • Toluene

  • p-Toluenesulfonic acid monohydrate (catalytic amount)

  • Anhydrous sodium sulfate

  • Dean-Stark apparatus

• Procedure:

  • To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add (S)-4-(benzyloxy)-3-methylbutanoic acid (1.0 eq) and toluene (to form a 0.2 M solution).

  • Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 eq).

  • Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by silica gel column chromatography to yield the pure γ-lactone intermediate.

Protocol 2: Synthesis of the Amide Intermediate (Compound Z) via Aminolysis of the γ-Lactone [5]

This protocol details the aminolysis of the γ-lactone intermediate with 3-amino-2,2-dimethylpropionamide.

• Materials:

  • γ-Lactone intermediate from Protocol 1

  • 3-Amino-2,2-dimethylpropionamide

  • Ethanol

• Procedure:

  • In a sealed reaction vessel, combine the γ-lactone intermediate (1.0 eq) and 3-amino-2,2-dimethylpropionamide (5.0 eq).[5]

  • Heat the mixture neat (without solvent) at a temperature sufficient to ensure liquidity and promote the reaction (e.g., 80-100 °C), as described in the patent literature for similar aminolysis reactions.[5]

  • Monitor the reaction progress by TLC or HPLC.

  • Upon completion, cool the reaction mixture and dissolve it in a suitable organic solvent like ethyl acetate.

  • Wash the organic solution with water and brine to remove excess amine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude amide intermediate (Compound Z).

  • This intermediate can be carried forward to the next step or purified by chromatography if necessary.

Quantitative Data Summary

Step	Starting Material	Product	Reagents and Conditions	Yield	Reference
1	(S)-4-(Benzyloxy)-3-methylbutanoic acid	γ-Lactone Intermediate	p-Toluenesulfonic acid, Toluene, Reflux	Not specified in direct literature, typically >85% for similar lactonizations.	General Synthetic Knowledge
2	γ-Lactone Intermediate	Amide Intermediate (Compound Z)	3-Amino-2,2-dimethylpropionamide, Heat	Not explicitly stated for this specific lactone, but aminolysis of similar lactones in Aliskiren synthesis proceeds in high yield.[5]	[5]
3	Amide Intermediate (Compound Z)	Aliskiren hemifumarate	1. H₂, Pd/C, Ethanolamine, Ethanol; 2. Fumaric acid, Acetonitrile	Not specified for the entire sequence from the starting lactone.	[5]

Application in the Synthesis of Bioactive β-Methyl-γ-butyrolactones

Enantiopure β-methyl-γ-butyrolactones are valuable chiral building blocks and are present in a variety of natural products and pharmacologically active compounds.[6] (R)-4-(Benzyloxy)-3-methylbutanoic acid is a key precursor for the synthesis of these important lactones.[6] These lactones have shown a range of biological activities, including antifungal and antibiotic properties.[7]

Experimental Workflow for the Synthesis of a β-Methyl-γ-butyrolactone

The synthesis of a β-methyl-γ-butyrolactone from (R)-4-(benzyloxy)-3-methylbutanoic acid involves an initial reduction followed by deprotection and cyclization.

Caption: Synthetic workflow for a β-methyl-γ-butyrolactone.

Experimental Protocol

Protocol 3: Synthesis of a β-Methyl-γ-butyrolactone from (R)-4-(Benzyloxy)-3-methylbutanoic acid

This protocol describes a two-step process for the synthesis of a β-methyl-γ-butyrolactone.

• Materials:

  • (R)-4-(Benzyloxy)-3-methylbutanoic acid

  • Lithium aluminum hydride (LiAlH₄) or Borane-tetrahydrofuran complex (BH₃·THF)

  • Anhydrous tetrahydrofuran (THF)

  • Palladium on carbon (10% Pd/C)

  • Methanol or Ethanol

  • An oxidizing agent (e.g., PCC or TEMPO/bleach)

  • Dichloromethane

• Procedure:

  Step A: Reduction to the Diol

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve (R)-4-(benzyloxy)-3-methylbutanoic acid (1.0 eq) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of LiAlH₄ (1.5 eq) or BH₃·THF (2.0 eq) in THF.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

  • Carefully quench the reaction by the slow addition of water, followed by 15% aqueous NaOH and then more water.

  • Filter the resulting precipitate and wash with THF.

  • Concentrate the filtrate under reduced pressure to obtain the crude benzyloxy diol.

  Step B: Deprotection and Oxidative Cyclization

  • Dissolve the crude benzyloxy diol from Step A in methanol or ethanol.

  • Add a catalytic amount of 10% Pd/C.

  • Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the deprotection is complete (monitor by TLC).

  • Filter the catalyst through a pad of Celite® and concentrate the filtrate to obtain the crude triol.

  • Dissolve the crude triol in dichloromethane.

  • Add an oxidizing agent such as pyridinium chlorochromate (PCC) or perform a TEMPO-catalyzed oxidation to effect the oxidative lactonization.

  • After the reaction is complete, work up accordingly based on the oxidant used.

  • Purify the crude product by silica gel column chromatography to yield the pure β-methyl-γ-butyrolactone.

Quantitative Data Summary

Step	Starting Material	Product	Reagents and Conditions	Yield	Reference
A	(R)-4-(Benzyloxy)-3-methylbutanoic acid	(R)-4-(Benzyloxy)-3-methylbutane-1,2-diol	LiAlH₄ or BH₃·THF, THF	Typically high, >90%	General Synthetic Knowledge
B	(R)-4-(Benzyloxy)-3-methylbutane-1,2-diol	(R)-β-Methyl-γ-butyrolactone	1. H₂, Pd/C; 2. Oxidizing agent	Good to excellent, depending on the oxidant	[6]

These protocols and data highlight the significance of 4-(benzyloxy)-3-methylbutanoic acid as a foundational chiral synthon in the development of complex, pharmacologically active molecules. Its application in the synthesis of both a blockbuster drug like Aliskiren and a class of bioactive natural product analogues demonstrates its broad utility in medicinal chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medkoo.com [medkoo.com]
• 3. Formal total synthesis of aliskiren - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US20130071899A1 - Process for Producing Aliskiren - Google Patents [patents.google.com]
• 5. WO2012052829A1 - Synthesis of aliskiren - Google Patents [patents.google.com]
• 6. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 7. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Diastereoselective Synthesis of 4-(Benzyloxy)-3-methylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for the diastereoselective synthesis of 4-(benzyloxy)-3-methylbutanoic acid. This chiral carboxylic acid is a valuable building block in the synthesis of various biologically active molecules and natural products. The described methodology utilizes the well-established Evans oxazolidinone chiral auxiliary to control the stereochemistry during an α-alkylation reaction. The protocol is divided into three key stages: acylation of the chiral auxiliary, diastereoselective alkylation with a benzyloxymethyl electrophile, and subsequent cleavage of the auxiliary to yield the desired product.

Overall Reaction Scheme

The synthesis of 4-(benzyloxy)-3-methylbutanoic acid is achieved through a three-step sequence starting from a commercially available Evans oxazolidinone auxiliary, such as (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone or (4S)-4-benzyl-2-oxazolidinone. The key steps involve:

• Acylation: The chiral auxiliary is acylated with propionyl chloride to introduce the propionyl group, which will become the backbone of the target molecule.

• Diastereoselective Alkylation: The N-propionyl oxazolidinone is deprotonated to form a chiral enolate, which then undergoes a highly diastereoselective alkylation with a benzyloxymethyl halide. The bulky substituent on the chiral auxiliary effectively shields one face of the enolate, directing the incoming electrophile to the opposite face.

• Auxiliary Cleavage: The alkylated product is then subjected to mild hydrolytic conditions to cleave the chiral auxiliary, affording the desired 4-(benzyloxy)-3-methylbutanoic acid in high enantiomeric purity. The chiral auxiliary can often be recovered and reused.

Data Presentation

The following table summarizes the expected yields and diastereoselectivities for the key steps in the synthesis.

Step	Reaction	Reagents	Typical Yield (%)	Diastereomeric Ratio (d.r.)
1	Acylation	(4S)-4-Benzyl-2-oxazolidinone, Propionyl chloride, Triethylamine, DMAP (cat.)	>95%	N/A
2	Alkylation	N-Propionyl oxazolidinone, NaHMDS or LDA, Benzyloxymethyl chloride (BnOCH₂Cl)	80-90%	>95:5
3	Cleavage	Alkylated oxazolidinone, LiOH, H₂O₂	>90%	N/A (product is a single enantiomer)

Experimental Protocols

Protocol 1: Acylation of (4S)-4-Benzyl-2-oxazolidinone

This protocol describes the N-acylation of the chiral auxiliary with propionyl chloride.

Materials:

• (4S)-4-Benzyl-2-oxazolidinone

• Propionyl chloride

• Triethylamine (Et₃N)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (4S)-4-benzyl-2-oxazolidinone (1.0 eq).

• Dissolve the auxiliary in anhydrous DCM (0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) followed by a catalytic amount of DMAP.

• Slowly add propionyl chloride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude N-propionyl oxazolidinone.

• The product can be purified by flash column chromatography on silica gel if necessary.

Protocol 2: Diastereoselective Alkylation with Benzyloxymethyl Chloride

This protocol details the crucial diastereoselective alkylation step to introduce the benzyloxymethyl group.

Materials:

• N-Propionyl-(4S)-4-benzyl-2-oxazolidinone

• Sodium bis(trimethylsilyl)amide (NaHMDS) or Lithium diisopropylamide (LDA) solution in THF

• Benzyloxymethyl chloride (BnOCH₂Cl)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the N-propionyl oxazolidinone (1.0 eq) and dissolve it in anhydrous THF (0.1 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add NaHMDS (1.1 eq, 1.0 M solution in THF) or freshly prepared LDA (1.1 eq) dropwise to the stirred solution. Maintain the temperature at -78 °C.

• Stir the resulting enolate solution at -78 °C for 30-60 minutes.

• In a separate flame-dried flask, dissolve benzyloxymethyl chloride (1.5 eq) in anhydrous THF.

• Add the solution of benzyloxymethyl chloride dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction at -78 °C by the addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with EtOAc.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• The crude product, a mixture of diastereomers, can be purified by flash column chromatography on silica gel to isolate the major diastereomer. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

Protocol 3: Cleavage of the Chiral Auxiliary

This protocol describes the final step to release the target carboxylic acid.

Materials:

• N-(4-(Benzyloxy)-3-methylbutanoyl)-(4S)-4-benzyl-2-oxazolidinone

• Tetrahydrofuran (THF)

• Water

• Lithium hydroxide (LiOH)

• Hydrogen peroxide (H₂O₂, 30% aqueous solution)

• Sodium sulfite (Na₂SO₃)

• Diethyl ether or Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the purified alkylated oxazolidinone (1.0 eq) in a mixture of THF and water (3:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Add an aqueous solution of lithium hydroxide (2.0 eq) followed by the slow, dropwise addition of 30% hydrogen peroxide (4.0 eq).

• Stir the reaction mixture vigorously at 0 °C for 1-2 hours. Monitor the reaction by TLC.

• Upon completion, quench the excess peroxide by the addition of an aqueous solution of sodium sulfite.

• Acidify the mixture to pH ~2 with 1 M HCl.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• The chiral auxiliary can be recovered from the organic layer.

• The aqueous layer contains the lithium salt of the product. Further extract the acidified aqueous layer with diethyl ether or ethyl acetate to isolate the carboxylic acid.

• Combine the organic extracts containing the product, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 4-(benzyloxy)-3-methylbutanoic acid.

Mandatory Visualizations

Caption: Workflow for the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid.

Caption: Mechanism of diastereoselective alkylation of the chiral enolate.

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Benzyloxy)-3-methylbutanoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid, a key chiral building block in organic synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid, particularly when employing chiral auxiliary-based methods for stereocontrol.

Issue	Potential Cause	Recommended Solution
Low Yield of Alkylated Product	Incomplete deprotonation of the N-acyl auxiliary.	- Ensure the use of a sufficiently strong, non-nucleophilic base such as LDA or NaHMDS. - Perform the deprotonation at a low temperature (e.g., -78 °C) to ensure the stability of the enolate.[1] - Use a slight excess of the base (1.05-1.1 equivalents).
Low reactivity of the alkylating agent.	- Consider using a more reactive electrophile, such as an alkyl iodide or triflate, instead of a bromide or chloride. - For less reactive alkylating agents, allowing the reaction to warm slowly to a slightly higher temperature (e.g., -40 °C or 0 °C) may be necessary, but monitor for potential side reactions.[2]
Side reaction with the enolate.	- Ensure all reagents and solvents are anhydrous to prevent quenching of the enolate. - Add the alkylating agent slowly at low temperature to minimize side reactions.
Low Diastereoselectivity	Formation of the undesired (E)-enolate.	- The formation of the (Z)-enolate is crucial for high diastereoselectivity with Evans auxiliaries.[1] Using sodium or lithium-based amide bases generally favors the (Z)-enolate. - Ensure the deprotonation is performed in a suitable solvent like THF.
Epimerization of the product.	- Avoid prolonged reaction times or elevated temperatures after the alkylation is complete. - Quench the reaction at low temperature once the starting material is consumed (as monitored by TLC).
Steric hindrance from the auxiliary.	- The choice of chiral auxiliary can influence diastereoselectivity. Evans-type oxazolidinones are generally effective.[3][4]
Difficulty in Removing the Chiral Auxiliary	Incomplete hydrolysis of the N-acyl bond.	- For cleavage via hydrolysis, ensure sufficient equivalents of the hydrolyzing agent (e.g., LiOH/H₂O₂) are used. - Allow for adequate reaction time. Monitoring by TLC is recommended.
Formation of unwanted side products during cleavage.	- Cleavage with LiOH and hydrogen peroxide is often preferred as it selectively attacks the exocyclic imide carbonyl, minimizing attack at the endocyclic carbonyl of the auxiliary.[1] - Alternative cleavage methods, such as transesterification, can be employed if hydrolysis proves problematic.
Product Contaminated with Starting Material	Incomplete reaction.	- Increase the reaction time or consider a slight increase in temperature for the alkylation step. - Ensure the stoichiometry of the reagents is correct.
Product Contaminated with Diastereomer	Poor diastereoselectivity.	- Refer to the solutions for "Low Diastereoselectivity". - If diastereoselectivity cannot be improved, purification by column chromatography is often effective in separating the diastereomers before cleavage of the auxiliary.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for the enantioselective synthesis of 4-(Benzyloxy)-3-methylbutanoic acid?

A1: The most prevalent method involves the use of a chiral auxiliary, such as an Evans oxazolidinone. This approach consists of three key steps: acylation of the chiral auxiliary, diastereoselective alkylation of the resulting enolate, and subsequent cleavage of the auxiliary to yield the desired enantiomerically enriched carboxylic acid.[3][4]

Q2: How can I confirm the stereochemistry and enantiomeric purity of my final product?

A2: The diastereomeric ratio of the alkylated intermediate can be determined by methods such as high-field ¹H NMR spectroscopy or gas chromatography (GC). After cleavage of the auxiliary, the enantiomeric purity of the final carboxylic acid can be assessed by chiral HPLC or by converting the acid to a chiral ester or amide and analyzing by GC or NMR.

Q3: Are there alternative synthetic routes that do not involve a chiral auxiliary?

A3: Yes, alternative strategies include asymmetric hydrogenation of an unsaturated precursor, such as (E)-4-(benzyloxy)-3-methylbut-2-enoic acid, using a chiral catalyst.[5] Organocatalytic methods are also an emerging area of research for this type of transformation.

Q4: What are the key safety precautions to consider during this synthesis?

A4: Several reagents used in this synthesis require careful handling.

• n-Butyllithium (n-BuLi) and Lithium diisopropylamide (LDA): These are pyrophoric and react violently with water. They should be handled under an inert atmosphere (e.g., argon or nitrogen).

• Alkylating agents (e.g., methyl iodide): These are often toxic and should be handled in a well-ventilated fume hood.

• Hydrogen peroxide (30%): This is a strong oxidizer and can cause severe skin burns. Appropriate personal protective equipment (gloves, safety glasses) is essential.[1]

Q5: How can I improve the overall yield of the synthesis?

A5: To improve the overall yield, each step of the reaction sequence must be optimized. This includes ensuring complete reactions through careful monitoring (e.g., by TLC), minimizing transfer losses, and optimizing purification procedures to reduce product loss. For the alkylation step, using highly pure reagents and maintaining anhydrous conditions are critical.

Experimental Protocols

Protocol 1: Asymmetric Synthesis using an Evans-type Chiral Auxiliary

This protocol is a general guideline and may require optimization for specific substrates and scales.

Step 1: Acylation of the Chiral Auxiliary

• Dissolve the chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) (1.0 eq.) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C.

• Add n-butyllithium (1.05 eq.) dropwise and stir for 30 minutes.

• Add 4-(benzyloxy)butyryl chloride (1.1 eq.) dropwise and stir at -78 °C for 1 hour, then allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the N-acylated auxiliary by column chromatography.

Step 2: Diastereoselective Alkylation

• Dissolve the N-acylated auxiliary (1.0 eq.) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C.

• Add LDA or NaHMDS (1.1 eq.) dropwise and stir for 30-60 minutes to form the enolate.

• Add methyl iodide (1.2 eq.) dropwise and stir at -78 °C for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to separate the diastereomers if necessary.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the alkylated product (1.0 eq.) in a mixture of THF and water (e.g., 3:1 v/v).

• Cool the solution to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq.) followed by aqueous lithium hydroxide (2.0 eq.).

• Stir the reaction at 0 °C for 4-8 hours, monitoring by TLC.

• Quench the excess peroxide by adding an aqueous solution of Na₂SO₃.

• Acidify the mixture with a suitable acid (e.g., 1 M HCl) to protonate the carboxylic acid.

• Extract the product with ethyl acetate, dry the organic layer, and concentrate to yield 4-(Benzyloxy)-3-methylbutanoic acid. The chiral auxiliary can often be recovered from the aqueous layer.

Visualizations

Caption: Overall workflow for the asymmetric synthesis.

Caption: Mechanism of stereocontrol. (Note: Placeholder images are used in the DOT script; these would be replaced with actual chemical structure images in a final implementation).

References

• 1. chemistry.williams.edu [chemistry.williams.edu]
• 2. york.ac.uk [york.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 5. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]

stability and storage conditions for 4-(Benzyloxy)-3-methylbutanoic acid

Technical Support Center: 4-(Benzyloxy)-3-methylbutanoic acid

This technical support guide provides essential information on the stability and storage of 4-(Benzyloxy)-3-methylbutanoic acid, along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 4-(Benzyloxy)-3-methylbutanoic acid?

A1: While specific stability data for this compound is not extensively published, based on its chemical structure (a carboxylic acid with a benzyl ether protecting group), the recommended long-term storage conditions are in a cool, dry, and well-ventilated place.[1][2] It is advisable to store it in a tightly sealed container to prevent moisture absorption and potential degradation.[1][3] For optimal stability, storage at refrigerated temperatures (2-8 °C) is recommended.

Q2: Is 4-(Benzyloxy)-3-methylbutanoic acid sensitive to light or air?

A2: While there is no specific data on the light or air sensitivity of this compound, it is good laboratory practice to store it in a dark container to minimize potential photodegradation. The carboxylic acid and benzyloxy groups are generally stable to air, but prolonged exposure could lead to slow oxidation. Storing under an inert atmosphere (e.g., argon or nitrogen) can provide additional protection, especially for long-term storage.

Q3: What are the potential degradation pathways for this compound?

A3: The two primary functional groups, the carboxylic acid and the benzyl ether, are the most likely sites for degradation.

• Debenzylation: The benzyloxy group is a common protecting group that can be cleaved under certain conditions, most notably through catalytic hydrogenolysis (e.g., using H₂ gas with a palladium on carbon catalyst).[4][5] Exposure to strong acids or reducing agents can also lead to the removal of the benzyl group.

• Esterification: The carboxylic acid can react with alcohols, especially under acidic conditions, to form the corresponding ester.[6]

• Decarboxylation: While less common for this type of molecule under normal conditions, heating the carboxylic acid to high temperatures could potentially lead to decarboxylation.

Q4: Can I handle this compound on the open bench?

A4: For general weighing and preparation of solutions, handling on an open bench in a well-ventilated area is acceptable. However, it is recommended to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1] For procedures involving heating or potential aerosol generation, it is best to work in a fume hood.[3]

Troubleshooting Guide

Issue Encountered	Potential Cause	Troubleshooting Steps
Unexpected side product in reaction	Degradation of the starting material.	1. Verify Purity: Check the purity of the 4-(Benzyloxy)-3-methylbutanoic acid by an appropriate analytical method (e.g., NMR, LC-MS).2. Review Reaction Conditions: Ensure that the reaction conditions are compatible with the benzyloxy and carboxylic acid functional groups. Avoid strong reducing agents that could cause debenzylation or acidic conditions with alcoholic solvents that could lead to esterification.[4][6]
Low reaction yield	Impure or degraded starting material.	1. Confirm Storage Conditions: Verify that the compound has been stored correctly in a cool, dry place.[1][2]2. Use Fresh Material: If the compound is old or has been stored improperly, consider using a fresh batch.
Inconsistent experimental results	Inconsistent quality of the starting material or degradation during the experiment.	1. Standardize Handling: Ensure consistent handling procedures for the compound across all experiments.2. Monitor Stability in Solution: If the compound is kept in solution for extended periods, assess its stability in the chosen solvent under the experimental conditions. Some solvents may promote degradation.

Storage and Stability Data

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (Refrigerated)	To minimize the rate of potential degradation reactions.
Humidity	Dry environment	To prevent hydrolysis and absorption of moisture by the carboxylic acid.
Light	Store in a dark container	To prevent potential photodegradation.
Atmosphere	Tightly sealed container; consider inert gas (Argon/Nitrogen) for long-term storage.	To protect from atmospheric moisture and oxygen.
Incompatible Materials	Strong oxidizing agents, strong reducing agents, strong bases, strong acids.[3][7]	To prevent unwanted chemical reactions such as debenzylation or acid-base reactions.

Experimental Workflow for Stability Assessment

Caption: A workflow for systematically evaluating the stability of 4-(Benzyloxy)-3-methylbutanoic acid.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Benzyl Esters [organic-chemistry.org]
• 7. static.cymitquimica.com [static.cymitquimica.com]

troubleshooting enantiomeric excess in 4-(Benzyloxy)-3-methylbutanoic acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid, with a focus on achieving high enantiomeric excess.

Troubleshooting Guide: Low Enantiomeric Excess

Low enantiomeric excess (ee) is a common issue in the asymmetric synthesis of 4-(Benzyloxy)-3-methylbutanoic acid. The following guide addresses potential causes and provides systematic solutions to improve the stereochemical outcome of your reaction.

Q1: My final product shows low enantiomeric excess after cleaving the chiral auxiliary. What are the likely causes and how can I fix this?

A1: Low enantiomeric excess in the final product typically originates from two main stages of the synthesis: the diastereoselective alkylation step or the final hydrolysis of the chiral auxiliary.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Suboptimal Diastereoselectivity in Alkylation	The formation of the undesired diastereomer during the alkylation of the N-acyl oxazolidinone is a primary cause of low ee. The stereochemical outcome is highly dependent on the geometry of the enolate and the reaction conditions.
Incorrect Enolate Geometry	The formation of the Z-enolate is crucial for high diastereoselectivity with Evans auxiliaries. The choice of base and solvent can significantly influence the E/Z ratio of the enolate.
Recommendation: Use sodium hexamethyldisilazide (NaHMDS) or lithium diisopropylamide (LDA) as the base in tetrahydrofuran (THF) at low temperatures (-78 °C) to favor the formation of the chelated Z-enolate.[1][2][3]
Insufficiently Low Temperature	The reaction temperature is critical for maintaining stereocontrol. Higher temperatures can lead to the formation of the undesired diastereomer.
Recommendation: Maintain a reaction temperature of -78 °C during enolate formation and alkylation. Ensure the reaction is quenched at this low temperature before warming up.[2][3][4]
Choice of Electrophile	While less common for this specific synthesis, the reactivity of the electrophile can sometimes influence selectivity.
Recommendation: Use a reactive benzylating agent.
Racemization During Auxiliary Cleavage	The newly formed stereocenter is susceptible to epimerization under harsh acidic or basic conditions during the hydrolysis of the amide bond to the chiral auxiliary.[4]
Harsh Hydrolysis Conditions	Strong acids or bases can lead to racemization.
Recommendation: Employ mild hydrolytic conditions. The most common and effective method is using lithium hydroxide (LiOH) in the presence of hydrogen peroxide (H₂O₂).[2][3][5][6] This method proceeds through a peroxy-hemiacetal intermediate that cleaves the auxiliary under gentle conditions.
Incomplete Separation of Diastereomers	If the diastereoselectivity of the alkylation is not perfect, the resulting diastereomers must be separated before cleaving the auxiliary. Inadequate purification will lead to a mixture of enantiomers in the final product.
Recommendation: Use column chromatography to separate the diastereomeric N-acyl oxazolidinones after the alkylation step.[2][7] Monitor the separation carefully using thin-layer chromatography (TLC) or HPLC.
Side Reactions	Unwanted side reactions can consume starting materials and complicate purification, indirectly affecting the isolated yield of the desired diastereomer.
Hydrolysis of the Carbamate Carbonyl	A common side reaction during auxiliary cleavage with LiOH/H₂O₂ is the hydrolysis at the carbamate carbonyl of the oxazolidinone ring, leading to an undesired hydroxyamide byproduct.[5]
Recommendation: Carefully control the stoichiometry of LiOH and H₂O₂ and the reaction temperature to minimize this side reaction.

Frequently Asked Questions (FAQs)

Q2: Which chiral auxiliary is recommended for the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid?

A2: The Evans oxazolidinone auxiliaries are highly effective and widely used for this type of asymmetric alkylation. Specifically, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone is a common choice for preparing the (R)-enantiomer of the target acid, while the (4S,5R) auxiliary would be used for the (S)-enantiomer.[8] These auxiliaries provide a rigid scaffold that effectively shields one face of the enolate, leading to high diastereoselectivity.[9]

Q3: How can I confirm the enantiomeric excess of my final product?

A3: The most reliable method for determining the enantiomeric excess of 4-(Benzyloxy)-3-methylbutanoic acid is through chiral High-Performance Liquid Chromatography (HPLC).[10] This technique uses a chiral stationary phase (CSP) to separate the two enantiomers, allowing for their quantification.[10]

Q4: What are some common chiral HPLC columns and mobile phases for separating carboxylic acid enantiomers?

A4: Polysaccharide-based columns, such as those with cellulose or amylose derivatives (e.g., Chiralpak® series), are often effective.[11] For acidic compounds, anion-exchange type CSPs like CHIRALPAK QN-AX and QD-AX can also provide excellent separation.[12] Method development typically involves screening different mobile phases, such as hexane/isopropanol mixtures with an acidic additive (e.g., trifluoroacetic acid) for normal phase chromatography, or buffered aqueous-organic mixtures for reversed-phase chromatography.[12][13]

Q5: Can I determine the diastereomeric ratio of the alkylated intermediate without cleaving the auxiliary?

A5: Yes, the diastereomeric ratio can be determined directly on the N-acyl oxazolidinone intermediate using standard analytical techniques like ¹H NMR spectroscopy or achiral HPLC.[7] The signals for the protons adjacent to the newly formed stereocenter will typically appear at different chemical shifts for each diastereomer, allowing for their integration and the determination of the ratio.

Data Summary

The following table summarizes typical diastereomeric and enantiomeric excess values reported for Evans auxiliary-mediated alkylations under optimized conditions.

Stage	Parameter	Typical Values	Conditions
Alkylation	Diastereomeric Ratio	98:2 to >99:1	NaHMDS or LDA, THF, -78 °C
Final Product	Enantiomeric Excess (ee)	>98%	After chromatographic purification of diastereomers and mild hydrolysis (LiOH/H₂O₂)

Experimental Protocols

Protocol 1: Asymmetric Alkylation using (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

This protocol is adapted from established procedures for the diastereoselective alkylation of Evans auxiliaries.[2][3]

• Acylation: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone in an anhydrous aprotic solvent (e.g., dichloromethane), add 4-(dimethylamino)pyridine (DMAP) followed by propionic anhydride. Stir at room temperature until the reaction is complete (monitor by TLC). Work up the reaction to isolate the N-propionyl oxazolidinone.

• Enolate Formation: Dissolve the N-propionyl oxazolidinone in anhydrous THF and cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen). Slowly add a solution of NaHMDS (1 M in THF) dropwise. Stir the mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

• Alkylation: To the enolate solution at -78 °C, add benzyl chloromethyl ether. Stir the reaction mixture at -78 °C until the starting material is consumed (monitor by TLC).

• Quenching and Work-up: Quench the reaction at -78 °C by adding a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the two diastereomers.

Protocol 2: Chiral Auxiliary Cleavage

• Hydrolysis: Dissolve the purified N-acyl oxazolidinone diastereomer in a mixture of THF and water. Cool the solution to 0 °C. Add a solution of hydrogen peroxide (30% aqueous solution) followed by a solution of lithium hydroxide.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC.

• Work-up: Quench the reaction by adding an aqueous solution of sodium sulfite. Acidify the mixture with a suitable acid (e.g., HCl) and extract the carboxylic acid product with an organic solvent. Dry the organic layer and concentrate to yield the enantiomerically enriched 4-(Benzyloxy)-3-methylbutanoic acid.

Protocol 3: Determination of Enantiomeric Excess by Chiral HPLC

• Sample Preparation: Prepare a dilute solution of the final carboxylic acid product in the mobile phase.

• Chromatographic Conditions (Example):

  • Column: Chiralpak® AD-H or equivalent polysaccharide-based column.

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) with 0.1% trifluoroacetic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength (e.g., 220 nm).

  • Temperature: 25 °C.

• Analysis: Inject the sample and integrate the peak areas for the two enantiomers. Calculate the enantiomeric excess using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

Visual Guides

Troubleshooting Workflow for Low Enantiomeric Excess

Caption: Troubleshooting decision tree for low enantiomeric excess.

Mechanism of Stereocontrol in Evans Auxiliary Alkylation

Caption: Mechanism of stereocontrol using an Evans chiral auxiliary.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. [PDF] Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.williams.edu [chemistry.williams.edu]
• 8. organic chemistry - Diastereoselectivity in enolate alkylation reactions - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. organicchemistrydata.org [organicchemistrydata.org]
• 10. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and Validation of a Normal Phase Chiral HPLC Method for Analysis of Afoxolaner Using a Chiralpak® AD-3 Column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chiraltech.com [chiraltech.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

avoiding racemization during the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers engaged in the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid, with a specific focus on preventing racemization and ensuring high enantiomeric purity.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method to synthesize enantiomerically pure 4-(Benzyloxy)-3-methylbutanoic acid?

The most predominant and reliable method involves the use of a chiral auxiliary to direct stereoselective alkylation.[1] Evans' oxazolidinone auxiliaries are particularly effective for this purpose.[1][2] The general strategy involves three key steps:

• Acylation: A propionyl group is attached to the nitrogen of a chiral oxazolidinone, for instance, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone.[1]

• Diastereoselective Alkylation: The resulting N-acyl oxazolidinone is converted to its enolate, which then reacts with benzyl chloromethyl ether in a highly diastereoselective manner to introduce the benzyloxymethyl group.

• Auxiliary Cleavage: The chiral auxiliary is hydrolyzed to yield the desired 4-(Benzyloxy)-3-methylbutanoic acid.[3]

Q2: What is racemization and why is it a concern in this synthesis?

Racemization is the process where an enantiomerically pure or enriched substance is converted into a mixture containing equal amounts of both enantiomers (a racemic mixture).[4] In the context of synthesizing 4-(Benzyloxy)-3-methylbutanoic acid, the chiral center is the carbon at the 3-position. This stereocenter is susceptible to racemization, particularly under harsh acidic or basic conditions, which can lead to a loss of optical activity and compromise the therapeutic efficacy of potential drug candidates.[5][6]

Q3: How can I monitor the enantiomeric purity of my product?

Chiral High-Performance Liquid Chromatography (HPLC) is the most common and effective method for determining the enantiomeric purity of 4-(Benzyloxy)-3-methylbutanoic acid.[4][7] This technique uses a chiral stationary phase (CSP) that interacts differently with the two enantiomers, allowing for their separation and quantification.[7][8]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Enantiomeric Excess (e.e.) / Significant Racemization	Harsh Hydrolysis Conditions: Vigorous acidic or basic conditions during the cleavage of the chiral auxiliary can cause epimerization at the chiral center through keto-enol tautomerism.[3][5]	Milder Hydrolysis: Employ milder hydrolysis conditions. For N-acyl oxazolidinones, hydrolysis with lithium hydroperoxide (LiOOH) or lithium hydroxide in a mixture of THF and water at low temperatures is often effective and minimizes racemization.
Incomplete Enolate Formation: Incomplete or improper formation of the enolate during the alkylation step can lead to poor diastereoselectivity.	Optimize Enolate Formation: Ensure the use of a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) at low temperatures (e.g., -78 °C) to achieve complete and regioselective enolate formation.
Temperature Fluctuations: Allowing the reaction temperature to rise during enolate formation or alkylation can decrease stereoselectivity.	Strict Temperature Control: Maintain a consistent low temperature throughout the enolate formation and alkylation steps using a reliable cooling bath (e.g., dry ice/acetone).
Low Yield of Alkylated Product	Inactive Alkylating Agent: The benzyl chloromethyl ether may have degraded.	Use Fresh Reagent: Use freshly prepared or properly stored benzyl chloromethyl ether.
Steric Hindrance: The chiral auxiliary or the substrate may be sterically bulky, hindering the approach of the electrophile.	Consider a Different Auxiliary: If yields remain low, consider using a different chiral auxiliary with less steric bulk.
Difficulty in Removing the Chiral Auxiliary	Resistant Amide Bond: The amide bond of the N-acyl oxazolidinone can be resistant to cleavage under certain conditions.	Alternative Cleavage Methods: Explore alternative cleavage methods such as reductive cleavage with lithium borohydride (LiBH4) to yield the corresponding alcohol, which can then be oxidized to the carboxylic acid.

Experimental Protocols

Protocol 1: Asymmetric Synthesis of 4-(Benzyloxy)-3-methylbutanoic acid using an Evans' Oxazolidinone Auxiliary

• Acylation: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone in anhydrous THF at -78 °C, add n-butyllithium dropwise. Stir for 30 minutes, then add propionyl chloride. Allow the reaction to warm to room temperature and stir for 4-6 hours. Quench the reaction with saturated aqueous ammonium chloride and extract the product.

• Alkylation: Dissolve the N-propionyl oxazolidinone in anhydrous THF and cool to -78 °C. Add sodium hexamethyldisilazide (NaHMDS) and stir for 30 minutes to form the sodium enolate. Add benzyl chloromethyl ether and continue stirring at -78 °C for 2-4 hours. Quench with saturated aqueous ammonium chloride and extract the product.

• Auxiliary Cleavage (Hydrolysis): Dissolve the alkylated product in a 3:1 mixture of THF and water. Cool to 0 °C and add a solution of lithium hydroxide and hydrogen peroxide. Stir at 0 °C for 4 hours. Quench the reaction with sodium sulfite solution and acidify with HCl to protonate the carboxylic acid. Extract the final product, 4-(Benzyloxy)-3-methylbutanoic acid.

Protocol 2: Chiral HPLC Analysis

• Column: Chiral stationary phase column (e.g., CHIRALPAK® QD-AX or QN-AX for acidic compounds).[9]

• Mobile Phase: A typical mobile phase for acidic compounds on these columns would be a mixture of a polar organic solvent like methanol with an acidic additive.[9] The exact composition should be optimized for the specific column and analyte.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Detection: UV detection at a suitable wavelength (e.g., 254 nm).

• Sample Preparation: Dissolve a small amount of the synthesized acid in the mobile phase.

• Analysis: Inject the sample and compare the retention times of the enantiomers to a racemic standard to determine the enantiomeric excess (% e.e.).

Visualizations

Caption: Asymmetric synthesis workflow for 4-(Benzyloxy)-3-methylbutanoic acid.

Caption: Mechanism of racemization through an achiral enol intermediate.

References

• 1. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. uwindsor.ca [uwindsor.ca]
• 4. research.manchester.ac.uk [research.manchester.ac.uk]
• 5. Video: Stereochemical Effects of Enolization [jove.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chiraltech.com [chiraltech.com]

Technical Support Center: Production of 4-(Benzyloxy)-3-methylbutanoic acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the scale-up production of 4-(Benzyloxy)-3-methylbutanoic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid, particularly during scale-up operations.

1. Diastereoselective Alkylation Step

The creation of the chiral center is a critical step, often achieved through the diastereoselective alkylation of a chiral auxiliary, such as an Evans oxazolidinone.

• Question: My diastereomeric ratio (d.r.) is low and inconsistent upon scale-up. What are the potential causes and solutions?

  • Answer: Low diastereoselectivity at a larger scale can stem from several factors. Inadequate temperature control is a primary concern, as the enolization and alkylation steps are highly temperature-sensitive. Poor mixing can also lead to localized "hot spots" and reduced selectivity.

    Troubleshooting Steps:

    • Improve Temperature Control: Ensure your reactor has sufficient cooling capacity for the larger volume. A jacketed reactor with a reliable chilling system is recommended. Monitor the internal reaction temperature closely, not just the bath temperature.

    • Optimize Mixing: Use an appropriate overhead stirrer with a properly designed impeller to ensure homogenous mixing throughout the reaction vessel. Baffles within the reactor can also improve mixing efficiency.

    • Slow Reagent Addition: Add the alkylating agent (e.g., benzyl bromoacetate) slowly and sub-surface to maintain a low concentration and prevent localized overheating.

    • Choice of Base and Solvent: Ensure the base (e.g., NaHMDS, LDA) is of high quality and the solvent is rigorously dried. Water contamination can quench the enolate and lead to side reactions.

• Question: I'm observing significant byproduct formation during the alkylation. How can I minimize this?

  • Answer: Byproduct formation, such as dialkylated products or products from competing side reactions, can be minimized by precise control over stoichiometry and reaction conditions.

    Troubleshooting Steps:

    • Stoichiometry: Use a slight excess of the enolate relative to the alkylating agent to ensure the electrophile is consumed quickly.

    • Reaction Time: Monitor the reaction progress by TLC or LC-MS to avoid unnecessarily long reaction times, which can lead to byproduct formation.

    • Quenching: Quench the reaction promptly and efficiently once complete to prevent further reactions.

Parameter	Lab Scale (1g)	Pilot Scale (100g) - Issue	Pilot Scale (100g) - Optimized
Diastereomeric Ratio (d.r.)	>98:2	85:15	>96:4
Yield of Desired Diastereomer	85%	65%	82%
Key Optimization	N/A	-	Improved cooling, slower addition of electrophile

2. Benzyl Ether Deprotection

The removal of the benzyl protecting group is a common final step, typically achieved through catalytic hydrogenation.

• Question: The hydrogenolysis of the benzyl ether is slow and incomplete at a larger scale. What could be the issue?

  • Answer: Slow or incomplete debenzylation on a larger scale is often due to catalyst deactivation or mass transfer limitations.

    Troubleshooting Steps:

    • Catalyst Loading: Increase the catalyst (e.g., Pd/C) loading. On a larger scale, a higher weight percentage of catalyst may be necessary.

    • Hydrogen Pressure: Increase the hydrogen pressure. While atmospheric pressure may be sufficient for small-scale reactions, higher pressures (e.g., 50 psi) can significantly increase the reaction rate.

    • Agitation: Ensure vigorous agitation to keep the catalyst suspended and facilitate contact between the catalyst, substrate, and hydrogen.

    • Catalyst Poisoning: The catalyst can be poisoned by sulfur-containing compounds or other impurities. Ensure the starting material is of high purity. If catalyst poisoning is suspected, filtering the reaction mixture through a pad of celite before adding the catalyst may help.

• Question: Are there alternative deprotection methods if catalytic hydrogenation is not feasible?

  • Answer: Yes, several other methods can be employed for benzyl ether cleavage.[1][2][3] These can be particularly useful if the molecule contains other functional groups that are sensitive to hydrogenation.

    Alternative Deprotection Methods:

    • Strong Acids: Lewis acids like BCl₃ or strong protic acids like TFA can cleave benzyl ethers.[2][3]

    • Oxidative Cleavage: Reagents like DDQ can be used, especially for p-methoxybenzyl (PMB) ethers.[1]

    • Dissolving Metal Reduction: Birch reduction (Na/NH₃) can also be effective but uses harsh conditions.

Deprotection Method	Scale	Observed Issue	Potential Solution
Pd/C, H₂ (1 atm)	100 g	Stalled reaction after 24h	Increase H₂ pressure to 50 psi, increase catalyst loading
Pd/C, H₂ (50 psi)	1 kg	Slow reaction rate	Test for catalyst poisons, consider alternative catalyst (e.g., Pearlman's catalyst)
BCl₃	50 g	Formation of chlorinated byproducts	Optimize reaction temperature and stoichiometry

3. Purification

Purification of the final product to the required specifications can be challenging at scale.

• Question: I'm having difficulty separating the diastereomers from the alkylation step using column chromatography on a large scale. What are my options?

  • Answer: Large-scale column chromatography can be inefficient and costly. Crystallization is often a more viable option for separating diastereomers at scale.

    Troubleshooting Steps:

    • Diastereomeric Salt Formation: If the product is a carboxylic acid, forming a salt with a chiral amine can allow for the crystallization of one diastereomer.

    • Recrystallization: Carefully screen for a suitable solvent system that allows for the selective crystallization of the desired diastereomer.

    • Supercritical Fluid Chromatography (SFC): Preparative SFC is an excellent technique for chiral separations and can be more efficient than traditional HPLC for scale-up.[4][]

• Question: My final product is difficult to crystallize. How can I improve the crystallization process?

  • Answer: Crystallization can be influenced by purity, solvent, temperature, and seeding.

    Troubleshooting Steps:

    • Purity: Ensure the crude product is as pure as possible before attempting crystallization. Minor impurities can sometimes inhibit crystal formation.

    • Solvent Screening: Perform a systematic screen of different solvents and solvent mixtures to find conditions that promote crystallization.

    • Seeding: If you have a small amount of crystalline material, use it to seed a supersaturated solution of your crude product.

    • Controlled Cooling: Slow and controlled cooling of the solution can lead to the formation of larger, purer crystals.

Frequently Asked Questions (FAQs)

• Q1: What is the primary synthetic route for enantiomerically pure 4-(Benzyloxy)-3-methylbutanoic acid?

  • A1: The most common and reliable method involves the diastereoselective alkylation of a chiral auxiliary, such as an Evans N-acyloxazolidinone, with a suitable electrophile.[6] This is followed by the cleavage of the auxiliary to yield the chiral carboxylic acid.

• Q2: What are the main safety hazards to consider during the scale-up of this synthesis?

  • A2: Several reagents used in this synthesis present hazards that are magnified at a larger scale.

    • Organolithium bases (e.g., n-BuLi, LDA): Highly pyrophoric and react violently with water.

    • Sodium bis(trimethylsilyl)amide (NaHMDS): A strong base that reacts violently with water.[7]

    • Propionic anhydride: Corrosive and a lachrymator.[7]

    • Hydrogen gas: Highly flammable and can form explosive mixtures with air.

    • Palladium on carbon (Pd/C): Can be pyrophoric, especially when dry and exposed to air.

• Q3: How can I monitor the progress of the diastereoselective alkylation reaction?

  • A3: The reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). HPLC is generally preferred as it can often resolve the two diastereomers, allowing you to monitor the diastereomeric ratio as the reaction progresses.

• Q4: What are the critical process parameters to control for a successful scale-up?

  • A4: The most critical parameters are:

    • Temperature control: Especially during the enolization and alkylation steps.

    • Mixing/Agitation: To ensure homogeneity and efficient heat and mass transfer.

    • Rate of reagent addition: To control reaction exotherms and minimize side reactions.

    • Inert atmosphere: To prevent quenching of reactive intermediates by moisture or oxygen.

Experimental Protocols

Key Experiment: Diastereoselective Alkylation using an Evans Oxazolidinone Auxiliary

This protocol is adapted from established procedures for the diastereoselective alkylation of N-propionyl oxazolidinones.[7]

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• Propionic anhydride

• Triethylamine (Et₃N)

• 4-(Dimethylamino)pyridine (DMAP)

• Toluene

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Tetrahydrofuran (THF), anhydrous

• Benzyl bromoacetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

Procedure:

• Acylation: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 equiv.) in toluene are added triethylamine (1.5 equiv.) and a catalytic amount of DMAP. Propionic anhydride (1.2 equiv.) is added, and the mixture is heated to reflux for 30 minutes. The reaction is cooled, diluted with ethyl acetate, and washed sequentially with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the N-propionyl oxazolidinone.

• Alkylation: The N-propionyl oxazolidinone is dissolved in anhydrous THF and cooled to -78 °C under an inert atmosphere (e.g., nitrogen or argon). A solution of NaHMDS (1.05 equiv.) in THF is added dropwise, and the mixture is stirred for 30 minutes at -78 °C to form the Z-enolate. Benzyl bromoacetate (1.1 equiv.) is then added dropwise, and the reaction is stirred at -78 °C until completion (monitored by TLC or HPLC).

• Work-up: The reaction is quenched by the addition of saturated aqueous NH₄Cl. The mixture is allowed to warm to room temperature, and the layers are separated. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by chromatography or crystallization to separate the diastereomers.

Visualizations

Caption: Overall synthetic workflow for 4-(Benzyloxy)-3-methylbutanoic acid.

Caption: Key steps and troubleshooting points in diastereoselective alkylation.

References

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 6. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 7. chemistry.williams.edu [chemistry.williams.edu]

Technical Support Center: Deprotection of 4-(Benzyloxy)-3-methylbutanoic acid

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for the removal of the benzyl protecting group from 4-(benzyloxy)-3-methylbutanoic acid. It is designed for researchers, scientists, and drug development professionals to address specific issues encountered during this chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for removing the benzyl group from 4-(benzyloxy)-3-methylbutanoic acid?

A1: The most common and highly effective method for cleaving a benzyl ether is catalytic hydrogenolysis using hydrogen gas (H₂) and a palladium on carbon (Pd/C) catalyst. This method is generally high-yielding and clean, producing toluene as the only byproduct. Alternative methods, useful when other functional groups in the molecule are sensitive to hydrogenation, include cleavage with strong Lewis acids like boron trichloride (BCl₃) or oxidative cleavage with reagents such as 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ).

Q2: Will the carboxylic acid functional group in my molecule interfere with the deprotection reaction?

A2: The carboxylic acid is generally compatible with the primary deprotection methods.

• For Catalytic Hydrogenolysis: While strong acids can sometimes affect catalyst activity, the inherent acidity of the substrate is often tolerated. In some cases, adding a small amount of a stronger acid like acetic acid can even accelerate the rate of O-benzyl hydrogenolysis.[1]

• For Lewis Acid Cleavage (e.g., BCl₃): The carboxylic acid will be deprotonated, but the reaction will still proceed. It is important to use a sufficient amount of the Lewis acid to account for this.

• For Oxidative Cleavage (DDQ): The carboxylic acid is typically inert to DDQ under the reaction conditions used for debenzylation.

Q3: How do I choose the best deprotection method for my specific needs?

A3: The choice of method depends on the other functional groups present in your molecule and the available equipment.

• Choose catalytic hydrogenolysis if your molecule contains no other easily reducible groups (like alkenes, alkynes, azides, or nitro groups) and you have access to hydrogenation equipment. This is often the cleanest and most efficient method.

• Choose Lewis acid cleavage (BCl₃) if your molecule has functional groups that would be reduced by hydrogenolysis. This method is highly chemoselective but requires handling of corrosive and water-sensitive reagents.[2][3]

• Choose oxidative cleavage (DDQ) as another alternative to hydrogenation, particularly if Lewis acids are not suitable. This method often requires photochemical equipment for non-activated benzyl ethers.[4]

Troubleshooting Guide

Problem: Catalytic Hydrogenolysis Failure

Question	Possible Cause(s)	Recommended Solution(s)
My reaction is not starting or is extremely slow. What's wrong?	1. Inactive Catalyst: The Pd/C catalyst may be old, have been improperly stored, or is from a poor-quality batch. 2. Catalyst Poisoning: Trace impurities in the starting material, solvent, or from previous reactions (e.g., sulfur or nitrogen-containing compounds) can poison the catalyst. 3. Insufficient Hydrogen: The hydrogen balloon may have a leak, or the system was not properly purged of air. 4. Poor Mixing: Inadequate stirring prevents the substrate from accessing the catalyst surface.	1. Use a fresh bottle of catalyst, preferably from a reputable supplier. For difficult reactions, Pearlman's catalyst (Pd(OH)₂/C) can be more active.[5] 2. Purify the starting material. Ensure all glassware is scrupulously clean. 3. Use a robust system for hydrogen delivery. A "three-cycle" vacuum-backfill with hydrogen is recommended to ensure an inert atmosphere. If possible, use a Parr shaker or H-Cube® for positive pressure.[5] 4. Increase the stirring rate to ensure the catalyst is well-suspended in the reaction mixture.
The reaction starts but then stops before completion.	1. Catalyst Deactivation: The product itself or a byproduct may be poisoning the catalyst over time. 2. Insufficient Catalyst: The catalyst loading may be too low for the scale of the reaction.	1. Filter the reaction mixture through Celite® to remove the "poisoned" catalyst and add a fresh batch of catalyst to the filtrate. 2. Increase the catalyst loading, for example, from 5 mol% to 10 mol% (by weight of palladium metal to substrate).
I'm observing side products. What could they be?	1. Over-reduction: If other reducible functional groups are present, they may also be reacting. (This is not an issue for 4-(benzyloxy)-3-methylbutanoic acid itself). 2. Ring Hydrogenation: In rare cases, under harsh conditions (high pressure, high temperature, or with a rhodium/platinum catalyst), the aromatic ring of the benzyl group can be reduced.[1]	1. Switch to a chemical deprotection method like BCl₃ or DDQ cleavage. 2. Ensure you are using a palladium catalyst and mild conditions (room temperature, atmospheric or low pressure). Avoid Pt or Rh catalysts which are more aggressive for ring hydrogenation.[1]

Data Presentation

The following table summarizes representative reaction conditions and outcomes for common benzyl ether deprotection methods. Note that yields and times can vary significantly based on the specific substrate, scale, and experimental setup.

Method	Reagents & Conditions	Typical Reaction Time	Typical Yield	Key Considerations
Catalytic Hydrogenolysis	10% Pd/C, H₂ (1 atm or balloon), Methanol or Ethyl Acetate, Room Temp.	2 - 24 hours	>90%	Incompatible with reducible functional groups (alkenes, alkynes, etc.). Catalyst can be poisoned.
Lewis Acid Cleavage	BCl₃ (2-3 equiv.), Pentamethylbenzene (scavenger), Dichloromethane (DCM), -78 °C to 0 °C	15 minutes - 2 hours	85 - 95%	Highly chemoselective.[2] Requires strict anhydrous conditions and handling of corrosive reagents.
Oxidative Cleavage	DDQ (1.5-2.5 equiv.), Acetonitrile/Water, UV light (for non-activated ethers), Room Temp.	1 - 6 hours	80 - 95%	Good for substrates sensitive to hydrogenation or strong acids.[4] May require photochemical equipment.

Experimental Protocols

Method 1: Catalytic Hydrogenolysis

Materials:

• 4-(Benzyloxy)-3-methylbutanoic acid

• Palladium on carbon (10% w/w)

• Methanol (reagent grade)

• Hydrogen (H₂) gas balloon or cylinder

• Celite®

Procedure:

• In a round-bottom flask suitable for hydrogenation, dissolve 4-(benzyloxy)-3-methylbutanoic acid (1.0 eq) in methanol (approx. 0.1 M concentration).

• Carefully add 10% Pd/C catalyst (approx. 5-10 mol % of Pd relative to the substrate).

• Seal the flask and connect it to a hydrogen source (e.g., a balloon filled with H₂).

• Evacuate the flask under vacuum to remove air and then backfill with hydrogen. Repeat this process three times to ensure an inert atmosphere.

• Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen (a balloon is typically sufficient).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Once complete, carefully vent the hydrogen atmosphere and purge the flask with an inert gas like nitrogen or argon.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with additional methanol. Caution: The Pd/C catalyst is pyrophoric when dry and should be kept wet with solvent.

• Concentrate the filtrate under reduced pressure to yield the crude 4-hydroxy-3-methylbutanoic acid. Further purification can be achieved by chromatography if necessary.

Method 2: Lewis Acid Cleavage with Boron Trichloride (BCl₃)

Materials:

• 4-(Benzyloxy)-3-methylbutanoic acid

• Boron trichloride (1.0 M solution in DCM)

• Pentamethylbenzene

• Anhydrous Dichloromethane (DCM)

• Methanol

• Saturated sodium bicarbonate solution

Procedure:

• Under an inert atmosphere (nitrogen or argon), dissolve 4-(benzyloxy)-3-methylbutanoic acid (1.0 eq) and pentamethylbenzene (3.0 eq) in anhydrous DCM.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Slowly add a 1.0 M solution of BCl₃ in DCM (2.0 eq) dropwise via syringe.

• Stir the reaction at -78 °C and monitor its progress by TLC. The reaction is often complete within 15-30 minutes.[3]

• Once the starting material is consumed, quench the reaction at -78 °C by slowly adding methanol.

• Allow the mixture to warm to room temperature.

• Wash the organic layer with water and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate 4-hydroxy-3-methylbutanoic acid.

Mandatory Visualization

Caption: A workflow diagram for selecting a deprotection method.

Caption: A simplified diagram of the catalytic hydrogenolysis pathway.

Caption: A logical flow diagram for troubleshooting a stalled hydrogenation reaction.

References

• 1. atlanchimpharma.com [atlanchimpharma.com]
• 2. Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Deprotection of benzyl ethers using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation [organic-chemistry.org]
• 5. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]

Technical Support Center: Overcoming Low Reactivity of 4-(Benzyloxy)-3-methylbutanoic Acid in Coupling Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low reactivity of 4-(Benzyloxy)-3-methylbutanoic acid in amide and ester coupling reactions. The steric hindrance caused by the β-methyl group in this valuable chiral building block often leads to low yields and incomplete reactions with standard coupling protocols.[1] This guide will help you navigate these challenges and achieve successful couplings.

Troubleshooting Guide: Low Coupling Reaction Yields

This section addresses common issues encountered during coupling reactions with 4-(Benzyloxy)-3-methylbutanoic acid in a question-and-answer format.

Question 1: My standard EDC/HOBt coupling reaction with 4-(Benzyloxy)-3-methylbutanoic acid is giving very low yields. What is the likely cause and what should I try first?

Answer: The low reactivity is primarily due to the steric hindrance from the methyl group at the β-position of the carboxylic acid. This bulkiness impedes the approach of the amine or alcohol nucleophile to the activated carboxyl group. Standard coupling conditions using carbodiimides like EDC with HOBt are often inefficient for such sterically hindered substrates.

Initial Troubleshooting Steps:

• Switch to a More Powerful Coupling Reagent: For sterically hindered couplings, more potent activating agents are required. Consider switching from EDC/HOBt to an aminium/uronium or phosphonium salt-based reagent like HATU, HBTU, or COMU. These reagents are known to be more effective for difficult couplings.

• Optimize Reaction Conditions:

  • Solvent: Ensure you are using a dry, polar aprotic solvent such as DMF or NMP.

  • Base: Use a non-nucleophilic hindered base like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine.

  • Temperature: Gently heating the reaction mixture (e.g., to 40-50 °C) can sometimes overcome the activation energy barrier, but should be done cautiously to avoid side reactions.

  • Concentration: Higher concentrations can favor the bimolecular coupling reaction.

Question 2: I've switched to HATU, but my yields are still not satisfactory. What are the next steps?

Answer: While HATU is a powerful coupling reagent, its effectiveness can be further enhanced, and other factors might be at play.

Advanced Troubleshooting:

• Pre-activation: Instead of adding all reagents at once, try pre-activating the carboxylic acid with HATU and a base (like DIPEA) for a few minutes before adding the amine. This ensures the formation of the highly reactive O-acylisourea intermediate.

• Excess Reagents: Using a slight excess (1.1-1.5 equivalents) of the coupling reagent and the amine can help drive the reaction to completion.

• Alternative High-Performance Reagents: If HATU is not sufficient, consider COMU, which is a third-generation uronium-type coupling reagent known for its high efficiency and safety profile.[2] It often performs well even in the presence of only one equivalent of base.

Question 3: I am observing significant amounts of unreacted starting material despite using strong coupling agents and optimized conditions. Could there be another issue?

Answer: Yes, if optimizing the coupling reagent and conditions doesn't resolve the issue, the inherent steric hindrance may necessitate a different activation strategy altogether.

Alternative Strategy: Acyl Fluoride Formation

For extremely challenging couplings involving sterically hindered acids, converting the carboxylic acid to an acyl fluoride intermediate can be a highly effective strategy.[3][4] Acyl fluorides are generally more stable than acyl chlorides but still highly reactive towards amines, and the smaller size of the fluoride leaving group minimizes steric hindrance during the nucleophilic attack.[4][5][6]

Workflow for Acyl Fluoride Mediated Coupling:

Caption: Troubleshooting workflow for low yield in amide coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the best coupling reagents for sterically hindered carboxylic acids like 4-(Benzyloxy)-3-methylbutanoic acid?

A1: For sterically hindered acids, aminium/uronium salts such as HATU, HCTU, and COMU are generally more effective than standard carbodiimide reagents like DCC or EDC.[7] Phosphonium salts like PyBOP and PyAOP are also good alternatives. For particularly challenging cases, conversion to an acyl fluoride is a highly recommended strategy.[5][6][8]

Q2: Can I use EDC/HOBt for coupling 4-(Benzyloxy)-3-methylbutanoic acid at all?

A2: While challenging, you might achieve some success with EDC/HOBt by using a significant excess of reagents, higher temperatures, and longer reaction times. However, this often leads to more side products and is generally less efficient than using more potent coupling reagents.

Q3: What is the general mechanism for coupling with a reagent like HATU?

A3: The mechanism involves the deprotonation of the carboxylic acid by a base, followed by the attack of the carboxylate on the HATU reagent to form a highly reactive O-acylisourea intermediate. This intermediate is then readily attacked by the amine nucleophile to form the amide bond, releasing 1-hydroxy-7-azabenzotriazole (HOAt) and tetramethylurea as byproducts.

Caption: Simplified mechanism of amide bond formation using HATU.

Q4: Are there any specific safety concerns with the recommended coupling reagents?

A4: Yes. Reagents like HATU and HBTU are based on benzotriazole, which can be explosive under certain conditions.[9] COMU is considered a safer alternative as it is not based on benzotriazole. When working with any chemical, always consult the Safety Data Sheet (SDS) and follow appropriate laboratory safety procedures.

Data Presentation: Comparison of Coupling Reagents for Hindered Systems

The following table summarizes typical yields for different coupling reagents in reactions involving sterically hindered carboxylic acids. Note that yields can vary significantly based on the specific amine or alcohol, solvent, temperature, and reaction time.

Coupling Reagent/Method	Additive	Typical Base	Typical Solvent	Reported Yield Range for Hindered Couplings	Reference
EDC	HOBt	DIPEA/NMM	DMF/DCM	10-50%	[10]
HATU	-	DIPEA/Collidine	DMF/NMP	60-95%	[7]
HCTU	-	DIPEA	DMF	65-92%	[11]
COMU	-	DIPEA/TMP	DMF/Me-THF	70-98%	[2][12]
Acyl Fluoride (via BTFFH)	-	DIPEA	CH2Cl2	85-95%	[5]

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(Benzyloxy)-3-methylbutanoic acid (1.0 equiv) in anhydrous DMF.

• Addition of Base: Add N,N-diisopropylethylamine (DIPEA) (2.0-3.0 equiv) to the solution and stir for 5 minutes at room temperature.

• Pre-activation: Add HATU (1.1-1.2 equiv) to the mixture and stir for 15-20 minutes at room temperature to allow for the formation of the activated ester.

• Coupling: Add the amine (1.0-1.2 equiv) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with 1N HCl, saturated NaHCO3 solution, and brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Amide Coupling via Acyl Fluoride Formation

This is a two-step, one-pot procedure.

Step 1: Acyl Fluoride Formation

• Preparation: To a solution of 4-(Benzyloxy)-3-methylbutanoic acid (1.0 equiv) in anhydrous dichloromethane (CH2Cl2) under an inert atmosphere, add a deoxyfluorinating agent such as PyFluor or XtalFluor-E (1.1-1.3 equiv) at 0 °C.

• Activation: Allow the reaction to warm to room temperature and stir for 1-2 hours, or until the conversion to the acyl fluoride is complete (monitor by 19F NMR if possible, or by quenching a small aliquot with methanol and analyzing the methyl ester formation by LC-MS).

Step 2: Amidation

• Addition of Amine: Cool the reaction mixture containing the in-situ generated acyl fluoride to 0 °C.

• Coupling: Add the amine (1.0-1.2 equiv) and a non-nucleophilic base such as DIPEA (2.0-3.0 equiv) to the mixture.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Work-up and Purification: Perform an aqueous work-up and purify the product by column chromatography as described in Protocol 1.

Logical Relationships in Coupling Strategy Selection

Caption: Decision tree for selecting a coupling strategy.

References

• 1. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. blogs.rsc.org [blogs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. | Semantic Scholar [semanticscholar.org]
• 7. peptide.com [peptide.com]
• 8. Acyl fluoride synthesis by fluorination [organic-chemistry.org]
• 9. bachem.com [bachem.com]
• 10. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. UQ eSpace [espace.library.uq.edu.au]
• 12. 2024.sci-hub.st [2024.sci-hub.st]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 4-(Benzyloxy)-3-methylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

The enantiomerically pure form of 4-(benzyloxy)-3-methylbutanoic acid is a valuable chiral building block in the synthesis of various biologically active molecules. Its synthesis has been approached through several methodologies, with two prominent strategies being diastereoselective alkylation employing a chiral auxiliary and catalytic asymmetric hydrogenation. This guide provides an objective comparison of these two synthetic routes, supported by experimental data and detailed protocols, to aid researchers in selecting the most suitable method for their specific needs.

Comparison of Synthetic Routes

Parameter	Route 1: Diastereoselective Alkylation	Route 2: Asymmetric Hydrogenation
Starting Materials	Propionyl chloride, Chiral oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone), Triethylamine, Lithium diisopropylamide (LDA), Benzyl 2-bromoacetate	(E)-4-(Benzyloxy)-3-methylbut-2-enoic acid
Key Reagents	Chiral auxiliary, Strong base (LDA), Electrophile	Chiral catalyst (e.g., Ru(OAc)₂(R)-BINAP), H₂ gas
Number of Steps	Multiple steps (acylation, alkylation, hydrolysis)	Typically a single step from the unsaturated precursor
Stereocontrol	High diastereoselectivity, predictable stereochemistry	High enantioselectivity, dependent on catalyst choice
Typical Yield	Good to excellent (overall yield for the sequence)	Generally high to quantitative
Enantiomeric Excess (ee)	High (often >98% de, leading to >98% ee after auxiliary removal)	Typically high (often >95% ee)
Scalability	Can be challenging due to stoichiometry of the chiral auxiliary and cryogenic conditions	Generally more amenable to large-scale synthesis
Atom Economy	Lower, due to the use and removal of the stoichiometric chiral auxiliary	Higher, as it is a catalytic process

Experimental Protocols

Route 1: Diastereoselective Alkylation using an Evans Chiral Auxiliary

This route relies on the temporary attachment of a chiral auxiliary to a propionyl group, followed by a diastereoselective alkylation and subsequent removal of the auxiliary to yield the desired enantiomer of 4-(benzyloxy)-3-methylbutanoic acid.

Step 1: Acylation of the Chiral Auxiliary

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C is added triethylamine (1.5 eq).

• Propionyl chloride (1.2 eq) is added dropwise, and the reaction mixture is stirred at 0 °C for 1 hour, then at room temperature for 2 hours.

• The reaction is quenched with water, and the organic layer is washed sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure to afford the N-propionyloxazolidinone.

Step 2: Diastereoselective Alkylation

• The N-propionyloxazolidinone (1.0 eq) is dissolved in anhydrous tetrahydrofuran (THF) and cooled to -78 °C.

• Lithium diisopropylamide (LDA) (1.1 eq, as a solution in THF/hexanes) is added dropwise, and the solution is stirred for 30 minutes at -78 °C to form the lithium enolate.

• Benzyl 2-bromoacetate (1.2 eq) is added dropwise, and the reaction mixture is stirred at -78 °C for 4 hours.

• The reaction is quenched with saturated aqueous NH₄Cl and allowed to warm to room temperature.

• The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated.

• The crude product is purified by flash chromatography to yield the alkylated product.

Step 3: Hydrolysis and Removal of the Chiral Auxiliary

• The alkylated product (1.0 eq) is dissolved in a mixture of THF and water (3:1).

• Lithium hydroxide (LiOH) (2.0 eq) is added, and the mixture is stirred at room temperature for 4 hours.

• The THF is removed under reduced pressure, and the aqueous residue is diluted with water and washed with DCM to remove the chiral auxiliary.

• The aqueous layer is acidified to pH 2 with 1 M HCl and extracted with ethyl acetate.

• The combined organic extracts are dried over anhydrous Na₂SO₄, filtered, and concentrated to give 4-(benzyloxy)-3-methylbutanoic acid.

Route 2: Asymmetric Hydrogenation

This route involves the direct enantioselective reduction of the double bond in (E)-4-(benzyloxy)-3-methylbut-2-enoic acid using a chiral transition metal catalyst. A notable advantage of this method is that the benzyl ether protecting group is typically stable under these hydrogenation conditions.[1]

Step 1: Preparation of (E)-4-(Benzyloxy)-3-methylbut-2-enoic acid

The unsaturated precursor can be synthesized via various methods, such as a Horner-Wadsworth-Emmons reaction between benzyloxyacetone and a phosphonate ylide derived from triethyl phosphonoacetate.

Step 2: Asymmetric Hydrogenation

• In a high-pressure reaction vessel, (E)-4-(benzyloxy)-3-methylbut-2-enoic acid (1.0 eq) and a catalytic amount of a chiral ruthenium-BINAP complex, such as Ru(OAc)₂((R)-BINAP) (0.01 eq), are dissolved in degassed methanol.

• The vessel is purged with hydrogen gas and then pressurized with H₂ to the desired pressure (e.g., 10 atm).

• The reaction mixture is stirred vigorously at a specified temperature (e.g., 50 °C) for a designated time (e.g., 12-24 hours) or until complete consumption of the starting material is observed by TLC or GC analysis.

• The vessel is carefully depressurized, and the solvent is removed under reduced pressure.

• The residue is purified by flash chromatography to afford enantiomerically enriched 4-(benzyloxy)-3-methylbutanoic acid.

Visualizing the Synthetic Strategies

Caption: Comparative workflow of diastereoselective alkylation and asymmetric hydrogenation routes.

Logical Comparison of the Synthetic Routes

Caption: Key features and outcomes of the two synthetic approaches.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

A Comparative Guide to Enantiomeric Purity Analysis of 4-(Benzyloxy)-3-methylbutanoic Acid by HPLC

For Researchers, Scientists, and Drug Development Professionals

The determination of enantiomeric purity is a critical step in the development and quality control of chiral pharmaceuticals. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods for the enantiomeric purity analysis of 4-(Benzyloxy)-3-methylbutanoic acid, a chiral building block of interest in drug discovery. We will explore direct separation on Chiral Stationary Phases (CSPs) and an indirect approach involving chiral derivatization, supported by experimental protocols and performance data.

Comparison of Analytical Methods

Two primary HPLC-based strategies are employed for the enantiomeric analysis of chiral carboxylic acids like 4-(Benzyloxy)-3-methylbutanoic acid:

• Direct Chiral HPLC: This method utilizes a Chiral Stationary Phase (CSP) that selectively interacts with the enantiomers, leading to different retention times and, thus, separation. Polysaccharide-based and macrocyclic glycopeptide-based CSPs are widely used for this purpose.[1][2][3]

• Indirect Chiral HPLC (Chiral Derivatization): In this approach, the enantiomeric mixture is reacted with a chiral derivatizing agent to form diastereomers.[4] These diastereomers, having different physical properties, can then be separated on a standard achiral HPLC column.

The choice between these methods depends on factors such as sample complexity, required sensitivity, and the availability of specific columns and reagents.

Data Summary

The following table summarizes the performance of representative HPLC methods for the analysis of chiral carboxylic acids, providing a basis for selecting an appropriate strategy for 4-(Benzyloxy)-3-methylbutanoic acid.

Method	Chiral Stationary Phase (CSP) / Derivatization Agent	Typical Mobile Phase	Resolution (Rs)	Analysis Time (min)	Key Advantages	Potential Disadvantages
Direct HPLC	Polysaccharide-based (e.g., Chiralpak® AD-H, Chiralcel® OD-H)	n-Hexane/Isopropanol with acidic modifier (e.g., TFA)	> 1.5	15-30	Broad applicability, direct analysis.[1]	Requires specialized and often expensive chiral columns.
Direct HPLC	Macrocyclic Glycopeptide-based (e.g., Chirobiotic® V)	Polar Ionic Mode (e.g., Methanol with Acetic Acid & Ammonium Acetate)	> 1.5	10-20	High efficiency, compatible with LC-MS.[5]	May require careful mobile phase optimization.
Indirect HPLC	Chiral Derivatizing Agent (e.g., (R)-1-(1-Naphthyl)ethylamine) + Achiral Column (e.g., C18)	Acetonitrile/Water with buffer	> 2.0	20-40	Utilizes standard, less expensive HPLC columns.	Requires an additional reaction step, potential for kinetic resolution errors.

Experimental Protocols

Below are detailed experimental protocols for the two main approaches to the enantiomeric purity analysis of 4-(Benzyloxy)-3-methylbutanoic acid.

Method 1: Direct Enantiomeric Separation using a Polysaccharide-Based CSP

This protocol provides a starting point for method development on a popular polysaccharide-based chiral column.

1. Sample Preparation:

• Dissolve an accurately weighed amount of 4-(Benzyloxy)-3-methylbutanoic acid in the mobile phase to a final concentration of approximately 1 mg/mL.
• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm
• Mobile Phase: n-Hexane / Isopropanol / Trifluoroacetic Acid (TFA) (90:10:0.1, v/v/v)
• Flow Rate: 1.0 mL/min
• Column Temperature: 25 °C
• Detection: UV at 220 nm
• Injection Volume: 10 µL

3. Data Analysis:

• The enantiomeric purity is calculated from the peak areas of the two enantiomers using the formula: % Enantiomeric Excess (e.e.) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

Method 2: Indirect Enantiomeric Separation via Chiral Derivatization

This protocol describes the formation of diastereomers followed by separation on a standard reversed-phase column.

1. Derivatization Procedure:

• In a vial, dissolve approximately 5 mg of 4-(Benzyloxy)-3-methylbutanoic acid in 1 mL of a suitable aprotic solvent (e.g., dichloromethane).
• Add a coupling agent, such as 1.1 equivalents of N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).
• Add 1.2 equivalents of a chiral amine, for example, (R)-1-(1-Naphthyl)ethylamine.
• Allow the reaction to proceed at room temperature for 1-2 hours, or until completion as monitored by TLC or a preliminary HPLC run.
• Quench the reaction with a small amount of water and extract the product into an organic solvent.
• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.
• Reconstitute the residue in the mobile phase for HPLC analysis.

2. HPLC Conditions:

• Column: C18 reversed-phase column, 250 x 4.6 mm, 5 µm
• Mobile Phase: Acetonitrile / Water (e.g., 60:40, v/v) with 0.1% Formic Acid
• Flow Rate: 1.0 mL/min
• Column Temperature: 30 °C
• Detection: UV at a wavelength appropriate for the chromophore of the derivatizing agent (e.g., 280 nm for a naphthyl group).
• Injection Volume: 10 µL

3. Data Analysis:

• The diastereomeric ratio is calculated from the peak areas of the two diastereomers. This ratio directly corresponds to the enantiomeric ratio of the original sample.

Visualizing the Workflow

To illustrate the logical flow of the analytical process, the following diagrams were generated using the DOT language.

Caption: Experimental workflows for direct and indirect HPLC analysis.

Caption: Decision tree for selecting an HPLC method.

References

• 1. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HPLC separation of enantiomers using chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Comparative Analysis of the Biological Activities of Benzyloxy-Substituted Propanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of two distinct classes of benzyloxy-substituted propanoic acid derivatives. While data on the specific biological activities of 4-(benzyloxy)-3-methylbutanoic acid derivatives remains limited in publicly available research, this document summarizes the reported activities of structurally related compounds: (S)-3-(4-(benzyloxy)phenyl)-2-(2-phenoxyacetamido)propanoic acid derivatives as GPR34 antagonists and bornyl-containing benzyloxyphenylpropanoic acid derivatives as FFAR1 agonists. The information is presented to aid in structure-activity relationship (SAR) studies and to guide future research in the development of novel therapeutic agents.

GPR34 Antagonists: (S)-3-(4-(benzyloxy)phenyl)-2-(2-phenoxyacetamido)propanoic Acid Derivatives

A series of (S)-3-(4-(benzyloxy)phenyl)-2-(2-phenoxyacetamido)propanoic acid derivatives have been identified as a new class of GPR34 antagonists. GPR34 is a G protein-coupled receptor implicated in various diseases, and the development of antagonists is a promising therapeutic strategy.[1]

Quantitative Data Summary

Compound	GloSensor cAMP Assay IC50 (µM)	Tango Assay IC50 (µM)
5e	0.680	0.059

Experimental Protocols

GloSensor™ cAMP Assay: This assay was utilized to determine the antagonist activity of the compounds by measuring changes in intracellular cyclic AMP (cAMP) levels. Chinese Hamster Ovary (CHO) cells stably expressing GPR34 were used. The assay principle involves a genetically engineered luciferase that responds to cAMP levels. A decrease in the luminescent signal in the presence of the test compound and the receptor agonist (Lysophosphatidylserine) indicates antagonist activity. The IC50 value represents the concentration of the compound that inhibits 50% of the agonist-induced cAMP production.[1]

Tango™ GPCR Assay: This assay format was employed to confirm the antagonist activity at GPR34. The Tango™ assay measures receptor-arrestin interactions. Upon agonist-induced receptor activation, β-arrestin is recruited to the receptor, leading to the cleavage of a transcription factor and subsequent expression of a reporter gene (e.g., luciferase). Antagonists block this interaction, resulting in a dose-dependent decrease in the reporter signal. The IC50 value is the concentration of the antagonist that causes a 50% reduction in the agonist-induced signal.[1]

ERK1/2 Phosphorylation Inhibition Assay: To investigate the downstream signaling effects, the ability of the compounds to inhibit Lysophosphatidylserine-induced ERK1/2 phosphorylation was assessed in CHO cells expressing GPR34. Following treatment with the antagonist and stimulation with the agonist, cell lysates were analyzed by western blotting using antibodies specific for phosphorylated ERK1/2. A reduction in the phosphorylated ERK1/2 signal indicates inhibition of this signaling pathway.[1]

Signaling Pathway

Caption: GPR34 signaling cascade and the inhibitory action of compound 5e.

FFAR1 Agonists: Bornyl-Containing Benzyloxyphenylpropanoic Acid Derivatives

Two bornyl-containing benzyloxyphenylpropanoic acid derivatives, QS-528 and QS-619, have been investigated for their hypoglycemic effects and were identified as agonists of the free fatty acid receptor 1 (FFAR1). FFAR1 is a potential therapeutic target for type 2 diabetes mellitus.

Biological Activity Summary

Compound	Primary Activity	Target Receptor
QS-528	Hepatoprotective	FFAR1 (Agonist)
QS-619	Hypoglycemic	FFAR1 (Agonist)

Experimental Protocols

In Vitro FFAR1 Activation Assay: The agonist activity of the compounds on the FFAR1 receptor was determined. While the specific assay details are not provided in the abstract, such assays typically involve cells expressing the FFAR1 receptor and a reporter system that measures downstream signaling events upon receptor activation, such as calcium mobilization or changes in intracellular second messengers. The activity is compared to a known FFAR1 agonist.

In Vivo Hypoglycemic and Hepatoprotective Studies: A diet-induced model of type 2 diabetes mellitus in animals was used to evaluate the in vivo effects of the compounds. The test compounds were administered orally at a dose of 30 mg/kg for four weeks. Blood glucose levels were monitored to assess hypoglycemic activity. At the end of the study, liver function tests and other relevant biochemical parameters were analyzed to determine the hepatoprotective effects.

Experimental Workflow

Caption: Workflow for the evaluation of FFAR1 agonists.

Comparison and Future Directions

The presented data highlights that the introduction of a benzyloxy group on a propanoic acid scaffold can lead to compounds with distinct biological activities, targeting different receptor systems. The (S)-3-(4-(benzyloxy)phenyl)-2-(2-phenoxyacetamido)propanoic acid derivatives demonstrate potent GPR34 antagonism, while the bornyl-containing benzyloxyphenylpropanoic acid derivatives act as FFAR1 agonists.

This underscores the importance of the overall molecular architecture in determining the pharmacological profile. For researchers interested in the biological activity of 4-(benzyloxy)-3-methylbutanoic acid derivatives, these findings suggest that modifications at the 2 and 3 positions of the butanoic acid chain, as well as the incorporation of various substituents on the phenyl ring, could yield a diverse range of bioactive molecules.

Future studies should focus on the synthesis and systematic biological evaluation of a library of 4-(benzyloxy)-3-methylbutanoic acid derivatives to establish clear structure-activity relationships. Screening these compounds against a panel of receptors and enzymes will be crucial to identify their primary biological targets and potential therapeutic applications.

References

• 1. Discovery of (S)-3-(4-(benzyloxy)phenyl)-2-(2-phenoxyacetamido)propanoic acid derivatives as a new class of GPR34 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

cost-benefit analysis of different synthetic methods for 4-(Benzyloxy)-3-methylbutanoic acid

An In-depth Comparative Guide to the Synthetic Methodologies for 4-(Benzyloxy)-3-methylbutanoic Acid

For researchers and professionals in the field of drug development and organic synthesis, the efficient and cost-effective production of chiral building blocks is paramount. 4-(Benzyloxy)-3-methylbutanoic acid is a valuable intermediate, and selecting the optimal synthetic route is a critical decision. This guide provides a detailed cost-benefit analysis of two prominent synthetic methods: diastereoselective alkylation using an Evans chiral auxiliary and the hydrolysis of (R)-4-(benzyloxy)-3-methylbutanenitrile.

Comparative Analysis of Synthetic Routes

A quantitative comparison of the two primary synthetic routes is presented below, offering a clear overview of their respective advantages and disadvantages in terms of yield, cost, and overall efficiency.

Metric	Diastereoselective Alkylation (Evans Auxiliary)	Nitrile Hydrolysis
Number of Steps	3	2 (starting from α-keto ester)
Overall Yield	~70-80% (estimated)	~70-85%[1]
Starting Materials Cost	High (due to chiral auxiliary)	Moderate
Reagent Cost	Moderate to High	Low to Moderate
Scalability	Good	Excellent[1]
Stereochemical Control	Excellent (diastereomeric ratio >98:2)[2]	Excellent (if starting from enantiopure nitrile)
Waste Generation	Moderate (includes chiral auxiliary recovery)	Low

Detailed Experimental Protocols

Method 1: Diastereoselective Alkylation using an Evans Chiral Auxiliary

This method relies on the temporary incorporation of a chiral auxiliary to direct the stereoselective alkylation of a propionyl group. The following protocol is adapted from established procedures for similar transformations.[2]

Step 1: Acylation of the Chiral Auxiliary

(4R,5S)-(+)-4-Methyl-5-phenyl-2-oxazolidinone is acylated with propionyl chloride in the presence of triethylamine to yield the N-propionyl oxazolidinone.

• Materials: (4R,5S)-(+)-4-methyl-5-phenyl-2-oxazolidinone, propionyl chloride, triethylamine, dichloromethane (DCM).

• Procedure: To a solution of (4R,5S)-(+)-4-methyl-5-phenyl-2-oxazolidinone (1 equivalent) in dry DCM at 0 °C is added triethylamine (1.5 equivalents). Propionyl chloride (1.2 equivalents) is then added dropwise. The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for 2 hours. The reaction is quenched with water, and the organic layer is washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Step 2: Diastereoselective Alkylation

The N-propionyl oxazolidinone is deprotonated to form a chiral enolate, which is then alkylated with 1-(benzyloxy)-2-bromoethane.

• Materials: N-propionyl oxazolidinone from Step 1, di-n-butylboron triflate, triethylamine, 1-(benzyloxy)-2-bromoethane, tetrahydrofuran (THF).

• Procedure: To a solution of the N-propionyl oxazolidinone (1 equivalent) in dry THF at 0 °C is added di-n-butylboron triflate (1.1 equivalents) followed by the dropwise addition of triethylamine (1.2 equivalents). The mixture is stirred for 30 minutes at 0 °C. The reaction is then cooled to -78 °C, and a solution of 1-(benzyloxy)-2-bromoethane (1.5 equivalents) in THF is added. The reaction is stirred at -78 °C for 3 hours and then allowed to warm to room temperature overnight. The reaction is quenched with a saturated ammonium chloride solution, and the product is extracted with ethyl acetate. The combined organic layers are washed with brine, dried, and concentrated. The diastereomeric ratio can be determined by NMR analysis of the crude product. The desired diastereomer is isolated by column chromatography.

Step 3: Cleavage of the Chiral Auxiliary

The chiral auxiliary is cleaved from the alkylated product to yield the target carboxylic acid.

• Materials: Alkylated product from Step 2, lithium hydroxide (LiOH), 30% hydrogen peroxide (H₂O₂), tetrahydrofuran (THF), water.

• Procedure: The alkylated product (1 equivalent) is dissolved in a 3:1 mixture of THF and water. The solution is cooled to 0 °C, and 30% aqueous hydrogen peroxide (4 equivalents) is added, followed by an aqueous solution of lithium hydroxide (2 equivalents). The mixture is stirred at 0 °C for 4 hours. The reaction is quenched by the addition of an aqueous solution of sodium sulfite. The THF is removed under reduced pressure, and the aqueous layer is acidified with HCl. The product is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried, and concentrated to afford 4-(benzyloxy)-3-methylbutanoic acid. The chiral auxiliary can be recovered from the aqueous layer.

Method 2: Hydrolysis of (R)-4-(Benzyloxy)-3-methylbutanenitrile

This two-step approach involves the synthesis of an enantiopure nitrile followed by its hydrolysis to the carboxylic acid. A facile and efficient synthesis of the nitrile precursor has been reported.[1]

Step 1: Synthesis of (R)-4-(Benzyloxy)-3-methylbutanenitrile

This step is based on the procedure described by Song, et al., which reports the synthesis from an α-keto ester in high yield and on a large scale.[1]

Step 2: Hydrolysis of the Nitrile

The enantiopure nitrile is hydrolyzed under basic conditions to yield the corresponding carboxylic acid.

• Materials: (R)-4-(benzyloxy)-3-methylbutanenitrile, lithium hydroxide (LiOH), 30% hydrogen peroxide (H₂O₂), ethanol, water.

• Procedure: To a solution of (R)-4-(benzyloxy)-3-methylbutanenitrile (1 equivalent) in ethanol is added an aqueous solution of lithium hydroxide (2-3 equivalents). 30% hydrogen peroxide (4-5 equivalents) is then added dropwise at a temperature maintained below 40 °C. The mixture is stirred at room temperature until the reaction is complete (monitored by TLC). The reaction mixture is then acidified with concentrated HCl to pH 2-3 and extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield 4-(benzyloxy)-3-methylbutanoic acid.

Logical Workflow of Synthetic Method Comparison

The following diagram illustrates the decision-making process and comparative elements involved in selecting a synthetic route for 4-(Benzyloxy)-3-methylbutanoic acid.

Caption: Comparative workflow for the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid.

Conclusion

Both the diastereoselective alkylation and nitrile hydrolysis routes offer viable pathways to 4-(Benzyloxy)-3-methylbutanoic acid with good to excellent stereochemical control.

• The diastereoselective alkylation route using an Evans auxiliary is a well-established and reliable method that provides high diastereoselectivity. However, the high cost of the chiral auxiliary and the need for its recovery can be a significant drawback, particularly for large-scale synthesis.

• The nitrile hydrolysis route presents a more cost-effective and scalable alternative. The reported high-yield synthesis of the nitrile precursor on a large scale makes this an attractive option for industrial applications.[1] The subsequent hydrolysis is typically a straightforward and efficient transformation.

For researchers focused on small-scale synthesis where high purity and predictable stereocontrol are the primary concerns, the Evans auxiliary method remains a strong choice. However, for process development and large-scale manufacturing, the nitrile hydrolysis pathway appears to be the more economically viable and efficient option. The final choice will, of course, depend on the specific requirements of the project, including budget, scale, and available resources.

References

• 1. Battery-Grade Lithium Hydroxide (Coarse Particles) price today | Historical Battery-Grade Lithium Hydroxide (Coarse Particles) Price Charts | SMM Metal Market [metal.com]
• 2. chemistry.williams.edu [chemistry.williams.edu]

spectroscopic comparison of (R)- and (S)-4-(Benzyloxy)-3-methylbutanoic acid

A Spectroscopic Comparison of (R)- and (S)-4-(Benzyloxy)-3-methylbutanoic Acid

Published: November 1, 2025

Introduction

(R)- and (S)-4-(Benzyloxy)-3-methylbutanoic acid are chiral building blocks of significant interest in the synthesis of complex organic molecules and pharmacologically active compounds. Their enantiomeric purity is crucial for the desired biological activity and stereochemical outcome of subsequent reactions. While enantiomers exhibit identical physical and chemical properties in an achiral environment, their interaction with plane-polarized light and chiral entities differs. This guide provides a comparative overview of the spectroscopic properties of (R)- and (S)-4-(Benzyloxy)-3-methylbutanoic acid, focusing on nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). It is important to note that under standard, achiral conditions, the spectra of enantiomers are identical.

Spectroscopic Data

The following tables summarize the expected spectroscopic data for both (R)- and (S)-4-(Benzyloxy)-3-methylbutanoic acid. As enantiomers, they are indistinguishable by conventional NMR, IR, and MS techniques.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.35	m	5H	C₆H₅-
~4.50	s	2H	-OCH₂Ph
~3.50	d	2H	H-4
~2.50	m	1H	H-3
~2.40	dd	1H	H-2a
~2.25	dd	1H	H-2b
~1.00	d	3H	-CH₃
~11.0	br s	1H	-COOH

Predicted data based on spectral analysis of similar compounds. Solvent: CDCl₃.

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Assignment
~179	C-1 (COOH)
~138	C-Ar (quaternary)
~128.5	C-Ar
~127.8	C-Ar
~127.6	C-Ar
~73	C-5 (OCH₂Ph)
~72	C-4
~40	C-2
~35	C-3
~16	C-6 (CH₃)

Predicted data based on spectral analysis of similar compounds. Solvent: CDCl₃.

Table 3: IR Spectroscopic Data (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad	O-H stretch (Carboxylic Acid)
3100-3000	Medium	C-H stretch (Aromatic)
2960-2850	Medium	C-H stretch (Aliphatic)
~1710	Strong	C=O stretch (Carboxylic Acid)
1600, 1495, 1450	Medium-Weak	C=C stretch (Aromatic)
~1100	Strong	C-O stretch

Predicted data based on characteristic vibrational frequencies of functional groups.

Table 4: Mass Spectrometry Data (Predicted)

m/z	Adduct	Predicted CCS (Ų)
209.11722	[M+H]⁺	147.4
231.09916	[M+Na]⁺	152.7
207.10266	[M-H]⁻	149.1
226.14376	[M+NH₄]⁺	165.3
247.07310	[M+K]⁺	151.1
191.10720	[M+H-H₂O]⁺	141.2

Data sourced from PubChemLite for C₁₂H₁₆O₃.[1]

Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis and comparison of the enantiomers.

Caption: Workflow for spectroscopic comparison.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry NMR tube.[2] Ensure the sample is fully dissolved.

• Instrument Setup: The analysis is performed on a standard NMR spectrometer (e.g., 400 or 500 MHz).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra at room temperature. For ¹H NMR, a sufficient number of scans are collected to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.[2]

• Data Processing: The resulting free induction decay (FID) is Fourier transformed, and the spectra are phase and baseline corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

• Sample Preparation: For a solid sample, a thin film can be prepared by dissolving a small amount of the compound in a volatile solvent (e.g., dichloromethane), applying a drop of the solution to a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate.[3] Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk. For a liquid sample, a drop can be placed between two salt plates.

• Instrument Setup: The analysis is performed using a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition: A background spectrum of the empty sample holder (or salt plates) is recorded first. Then, the sample is placed in the instrument, and the sample spectrum is acquired. The instrument records the interferogram, which is then Fourier transformed to produce the infrared spectrum.

• Data Processing: The spectrum is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.[4] This solution is then further diluted to the low µg/mL or ng/mL range.

• Instrument Setup: The analysis is performed on a mass spectrometer, often coupled with a chromatographic system (e.g., liquid chromatography, LC-MS). Electrospray ionization (ESI) is a common ionization technique for this type of molecule.[5]

• Data Acquisition: The prepared sample solution is introduced into the ion source. The instrument is set to scan a specific mass-to-charge (m/z) range in either positive or negative ion mode.

• Data Processing: The resulting mass spectrum shows the relative abundance of ions as a function of their m/z ratio. The data is analyzed to identify the molecular ion and characteristic fragment ions.

Conclusion

The standard spectroscopic techniques of NMR, IR, and mass spectrometry do not differentiate between the (R)- and (S)-enantiomers of 4-(Benzyloxy)-3-methylbutanoic acid. The spectra obtained for either enantiomer in an achiral solvent will be identical. To distinguish between the enantiomers, chiroptical techniques such as polarimetry (to measure optical rotation) or NMR spectroscopy using a chiral solvating agent or chiral shift reagent would be necessary. The data and protocols provided here serve as a reference for the characterization of the compound, irrespective of its absolute stereochemistry.

References

• 1. PubChemLite - 4-(benzyloxy)-3-methylbutanoic acid (C12H16O3) [pubchemlite.lcsb.uni.lu]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Scalable Synthesis of 4-(Benzyloxy)-3-methylbutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

The enantiomerically pure form of 4-(Benzyloxy)-3-methylbutanoic acid is a valuable chiral building block in the synthesis of complex organic molecules, including pharmacologically active compounds. Its utility lies in the strategic placement of a carboxylic acid for further functionalization and a benzyl-protected primary alcohol. As the demand for such chiral intermediates increases, the need for scalable and efficient synthetic routes becomes paramount. This guide provides an objective comparison of three primary methodologies for the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid, with a focus on assessing their scalability. The comparison is supported by a review of published experimental data and process considerations.

Comparison of Synthetic Routes

The selection of a synthetic route for industrial-scale production depends on a multitude of factors beyond chemical yield. These include the cost and availability of starting materials, reaction conditions, safety, and environmental impact. Below is a summary of three distinct approaches to the synthesis of 4-(Benzyloxy)-3-methylbutanoic acid.

Parameter	Route 1: Diastereoselective Alkylation (Evans Auxiliary)	Route 2: Asymmetric Hydrogenation (Catalytic)	Route 3: Biocatalysis (Enzymatic)
Chirality Source	Stoichiometric chiral auxiliary (e.g., oxazolidinone)	Catalytic chiral metal-ligand complex (e.g., Ru-BINAP)	Enzyme (e.g., Ketoreductase)
Typical Yield	60-85% (multi-step)	90-99%	90-98%[1]
Stereoselectivity	>98% de[2]	>95% ee[3]	>99% ee[1]
Reaction Temp.	-78°C to room temperature	25-80°C	25-40°C
Pressure	Atmospheric	1-100 atm H₂[3]	Atmospheric
Key Reagents	Chiral auxiliary, strong base (e.g., LDA, NaHMDS), alkylating agent	Prochiral substrate, H₂, chiral catalyst	Prochiral substrate, enzyme, cofactor (e.g., NADH/NADPH), glucose (for regeneration)
Cost of Chirality	High (stoichiometric, expensive auxiliary)[4]	Moderate to High (catalyst cost, but low loading)	Low to Moderate (enzyme production/purchase)
Scalability	Challenging (cryogenics, stoichiometry, waste)[5][6]	High (catalytic, high throughput)[7]	High (mild conditions, aqueous media)[1][8]
Safety Concerns	Pyrophoric bases, cryogenic liquids[9][10][11]	High-pressure flammable H₂ gas, precious metal handling[12]	Generally low, standard biological handling
Waste Stream	Stoichiometric auxiliary waste, salt byproducts	Minimal, catalyst recovery may be required	Primarily aqueous, biodegradable

Experimental Protocols

Route 1: Diastereoselective Alkylation using an Evans' Chiral Auxiliary

This method relies on the temporary attachment of a chiral auxiliary to a propionyl group, which then directs the stereoselective alkylation. The auxiliary is subsequently cleaved to yield the desired chiral carboxylic acid.

1. Acylation of the Chiral Auxiliary: The chiral auxiliary, for instance, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, is acylated with propionyl chloride or anhydride. Typically, this involves deprotonation of the auxiliary with a strong base like n-butyllithium at -78°C, followed by the addition of the acylating agent.[13]

2. Diastereoselective Alkylation: The resulting N-propionyl oxazolidinone is deprotonated with a strong base such as sodium bis(trimethylsilyl)amide (NaHMDS) at low temperature (-78°C) to form a rigid chelated Z-enolate.[2] Alkylation with a suitable electrophile, such as benzyl 2-bromoacetate, occurs from the less sterically hindered face, leading to high diastereoselectivity.[2][7]

3. Cleavage of the Auxiliary: The chiral auxiliary is removed to yield the final product. A common method is hydrolysis with lithium hydroperoxide (LiOOH) at 0°C.[2][14] This provides the carboxylic acid and allows for the recovery of the chiral auxiliary, which is crucial for the economic viability of this route on a larger scale.

Route 2: Asymmetric Hydrogenation

This catalytic approach involves the hydrogenation of a prochiral α,β-unsaturated precursor in the presence of a chiral catalyst.

1. Substrate Preparation: A suitable precursor, such as 3-methyl-4-(benzyloxy)crotonic acid or its ester, is synthesized.

2. Asymmetric Hydrogenation: The unsaturated substrate is dissolved in a suitable solvent (e.g., methanol) and placed in a high-pressure reactor. A chiral catalyst, such as a ruthenium or rhodium complex with a chiral phosphine ligand (e.g., BINAP), is added. The reaction is then carried out under hydrogen pressure (e.g., 4-100 atm) at a controlled temperature.[3] The choice of catalyst, solvent, pressure, and temperature is critical for achieving high enantioselectivity and conversion.[3]

3. Product Isolation: After the reaction is complete, the catalyst is removed (often by filtration), and the product is isolated and purified.

Route 3: Biocatalysis

This method utilizes an enzyme to perform a key stereoselective transformation. A plausible route to a precursor of 4-(benzyloxy)-3-methylbutanoic acid involves the enzymatic reduction of a β-keto ester.

1. Substrate Preparation: Synthesis of a β-keto ester precursor, such as ethyl 4-(benzyloxy)-3-oxobutanoate.

2. Enzymatic Reduction: The keto ester is introduced into an aqueous buffer containing a ketoreductase (KRED) enzyme. These enzymes often require a nicotinamide cofactor (NADH or NADPH), which is regenerated in situ using a secondary enzyme (e.g., glucose dehydrogenase) and a sacrificial substrate (e.g., glucose).[1] The reaction is typically run at or near room temperature and atmospheric pressure with gentle agitation. The high stereoselectivity of the enzyme leads to the formation of the corresponding chiral β-hydroxy ester with high enantiomeric excess.

3. Conversion to Final Product: The resulting chiral β-hydroxy ester is then converted to the target 4-(benzyloxy)-3-methylbutanoic acid through standard chemical transformations, such as methylation at the α-position and subsequent hydrolysis.

Visualizing the Workflows

General Workflow for Scalability Assessment

Caption: A general workflow for assessing the scalability of a chemical synthesis.

Synthetic Route 1: Diastereoselective Alkylation

Caption: Workflow for the synthesis via diastereoselective alkylation.

Synthetic Route 2: Asymmetric Hydrogenation

Caption: Workflow for the synthesis via asymmetric hydrogenation.

Synthetic Route 3: Biocatalysis

Caption: A plausible workflow for the synthesis via a biocatalytic route.

References

• 1. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (4R,5S)-(+)-4-METHYL-5-PHENYL-2-OXAZOLIDINONE price,buy (4R,5S)-(+)-4-METHYL-5-PHENYL-2-OXAZOLIDINONE - chemicalbook [m.chemicalbook.com]
• 5. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. aragen.com [aragen.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Biocatalytic ketone reduction--a powerful tool for the production of chiral alcohols--part I: processes with isolated enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ehs.princeton.edu [ehs.princeton.edu]
• 10. Protecting n-Butyllithium from Air and Moisture [fishersci.com]
• 11. reddit.com [reddit.com]
• 12. Collection - Safety Assessments Supporting Scale-up of Chemistry Involving Hydrogen - Organic Process Research & Development - Figshare [acs.figshare.com]
• 13. Reagent of the month November– Evans oxazolidinones - Santiago lab [santiago-lab.com]
• 14. uwindsor.ca [uwindsor.ca]

A Comparative Guide to the Applications of 4-(Benzyloxy)-3-methylbutanoic Acid in Synthetic Chemistry

For researchers and professionals in drug development and organic synthesis, the selection of appropriate chiral building blocks is a critical decision that significantly impacts the efficiency and success of a synthetic route. This guide provides a comprehensive review of the applications of 4-(Benzyloxy)-3-methylbutanoic acid, a versatile chiral synthon. Its utility will be compared with alternative building blocks, supported by available experimental data and detailed methodologies for key chemical transformations.

Core Utility and Functional Group Analysis

4-(Benzyloxy)-3-methylbutanoic acid is a chiral building block valued for its bifunctional nature, incorporating both a carboxylic acid and a protected primary alcohol.[1] The stereocenter at the C3 position makes it an attractive starting material for the enantioselective synthesis of complex molecules, particularly those containing a β-methyl substituted motif, which is a common feature in many natural products and pharmaceuticals.

The primary functional groups that dictate its synthetic applications are:

• Carboxylic Acid: This moiety serves as a versatile handle for a variety of chemical transformations, including reduction to an alcohol, esterification, and amidation.

• Benzyloxy Group: This group acts as a robust protecting group for the primary hydroxyl function. It is stable under a range of reaction conditions and can be selectively removed, typically via catalytic hydrogenation, to unmask the alcohol.

Application in the Synthesis of Chiral Intermediates

A key application of 4-(Benzyloxy)-3-methylbutanoic acid is its use as a precursor for other valuable chiral intermediates. One notable example is its conversion to (R)-4-(benzyloxy)-3-methylbutanenitrile.[1] This transformation highlights the utility of the carboxylic acid group and provides an alternative chiral building block with a nitrile functionality, which can be further elaborated.

Comparison with Roche Esters

Commercially available Roche esters are widely recognized as versatile chiral building blocks for introducing stereogenic centers.[1] However, they are often associated with high costs. 4-(Benzyloxy)-3-methylbutanoic acid and its derivatives, such as the corresponding nitrile, present themselves as potentially more economical alternatives for accessing similar chiral motifs. While direct cost-per-mole comparisons are subject to market fluctuations, the development of efficient, large-scale syntheses of 4-(benzyloxy)-3-methylbutanoic acid derivatives makes them competitive options for industrial applications.[1]

Potential Applications in the Synthesis of Bioactive Molecules

While direct total syntheses of major pharmaceuticals using 4-(Benzyloxy)-3-methylbutanoic acid are not prominently featured in the reviewed literature, its structural motifs are present in several classes of bioactive molecules. This suggests its potential as a key starting material in the synthesis of these compounds and their analogs.

Statin Side Chains

Statins, a class of cholesterol-lowering drugs, feature a chiral dihydroxy heptanoic acid side chain. The 1,3-diol moiety is a key structural feature that can be conceptually derived from chiral building blocks like 4-(Benzyloxy)-3-methylbutanoic acid. After reduction of the carboxylic acid and deprotection of the benzyloxy group, a chiral 1,3-diol is obtained, which could serve as a precursor to the statin side chain. While other building blocks like ethyl (S)-4-chloro-3-hydroxybutyrate are commonly used in the synthesis of statin side chains, the use of 4-(Benzyloxy)-3-methylbutanoic acid offers a different retrosynthetic approach.[2]

β-Methyl-γ-Butyrolactones

The β-methyl-γ-butyrolactone moiety is a structural component of various natural products.[3] The deprotection of 4-(Benzyloxy)-3-methylbutanoic acid to the corresponding 4-hydroxy-3-methylbutanoic acid, followed by intramolecular cyclization (lactonization), would yield the corresponding β-methyl-γ-butyrolactone.

Key Chemical Transformations and Experimental Protocols

Below are detailed experimental protocols for some of the key transformations involving 4-(Benzyloxy)-3-methylbutanoic acid and its derivatives.

Table 1: Functional Group Transformations of 4-(Benzyloxy)-3-methylbutanoic Acid and its Derivatives

Transformation	Starting Material	Reagents and Conditions	Product	Yield
Nitrile Synthesis	(R)-Methyl 5-(benzyloxy)-2-oxo-4-methylpentanoate	1. NH₂OH·HCl, NaOAc, EtOH2. MsCl, Pyridine, CH₂Cl₂	(R)-4-(benzyloxy)-3-methylbutanenitrile	84-86%
Debenzylation (Catalytic Hydrogenation)	Benzyl ether	H₂, Pd/C, Solvent (e.g., EtOH, MeOH)	Primary alcohol	Typically high
Lactonization	4-hydroxy-3-methylbutanoic acid	Acid catalyst (e.g., H₂SO₄, HCl)	β-methyl-γ-butyrolactone	-
Reduction of Carboxylic Acid	4-(Benzyloxy)-3-methylbutanoic acid	Reducing agent (e.g., LiAlH₄, BH₃·THF)	4-(Benzyloxy)-3-methylbutan-1-ol	-

Yields for lactonization and reduction are not specified for this particular substrate in the reviewed literature but are generally high for these types of transformations.

Experimental Protocol: Synthesis of (R)-4-(benzyloxy)-3-methylbutanenitrile[1]

This protocol describes the conversion of the α-keto ester derivative of 4-(Benzyloxy)-3-methylbutanoic acid to the corresponding nitrile.

• Oxime Formation: To a solution of (R)-methyl 5-(benzyloxy)-2-oxo-4-methylpentanoate (1 equivalent) in ethanol, add hydroxylamine hydrochloride (1.25 equivalents) and sodium acetate. Stir the mixture to form the corresponding ketoxime.

• Beckmann Fragmentation: Dissolve the obtained ketoxime in a mixture of pyridine and dichloromethane. Add methanesulfonyl chloride (MsCl) to the solution. The reaction proceeds via a Beckmann-type fragmentation to yield (R)-4-(benzyloxy)-3-methylbutanenitrile.

• Work-up and Purification: After the reaction is complete, perform a standard aqueous work-up to isolate the crude product. Purify the nitrile by column chromatography.

Experimental Workflow for Synthesis of (R)-4-(benzyloxy)-3-methylbutanenitrile

Caption: Synthesis of (R)-4-(benzyloxy)-3-methylbutanenitrile.

Signaling Pathways and Biological Activity

The reviewed literature primarily focuses on the synthetic applications of 4-(Benzyloxy)-3-methylbutanoic acid as a chiral building block. There is currently no significant data available to suggest its direct involvement in biological signaling pathways or notable intrinsic biological activity of the compound itself or its simple derivatives. Its value lies in its role as a precursor to more complex and biologically active molecules.

Conclusion

4-(Benzyloxy)-3-methylbutanoic acid is a valuable and potentially cost-effective chiral building block for the synthesis of enantiomerically pure compounds. Its utility is demonstrated by its successful conversion to other versatile intermediates like (R)-4-(benzyloxy)-3-methylbutanenitrile. While direct applications in the synthesis of blockbuster drugs are not yet widely reported, its structural features make it a promising candidate for the synthesis of complex natural products and pharmaceuticals, particularly those containing chiral 1,3-diols and β-methyl-γ-lactone moieties. Further research into its application in total synthesis could solidify its position as a competitive alternative to more established chiral synthons like Roche esters. The development of efficient and scalable synthetic routes to this building block will be crucial for its broader adoption in the pharmaceutical and chemical industries.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Ensuring Safe and Compliant Disposal of 4-(Benzyloxy)-3-methylbutanoic Acid

The proper disposal of 4-(Benzyloxy)-3-methylbutanoic acid is critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to safely manage and dispose of this chemical. Adherence to these protocols will help mitigate risks and prevent environmental contamination.

Immediate Safety and Handling Precautions

4-(Benzyloxy)-3-methylbutanoic acid is classified as an irritant.[1] A structurally similar compound, 4-(benzyloxy)butanoic acid, is known to cause severe skin burns and eye damage.[2] Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this chemical.

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory. For enhanced protection, a face shield should be used in conjunction with goggles, especially when handling larger quantities or during procedures with a risk of splashing.

• Hand Protection: Wear chemically resistant gloves. Inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A standard laboratory coat must be worn.

• Respiratory Protection: If working in an area with poor ventilation or when there is a potential for aerosolization, a NIOSH-approved respirator may be necessary.

All handling of 4-(Benzyloxy)-3-methylbutanoic acid should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Spill and Exposure Procedures

In the event of a spill or accidental exposure, immediate action is crucial.

Spill Response:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area of the spill.

• Containment: For small spills, contain the material using an appropriate absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent).

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it into a sealed, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Waste Disposal: The collected spill waste must be disposed of as hazardous chemical waste through your institution's Environmental Health and Safety (EHS) department.

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[3] If skin irritation occurs, seek medical advice.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[3]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Procedures for 4-(Benzyloxy)-3-methylbutanoic Acid

The appropriate disposal method for 4-(Benzyloxy)-3-methylbutanoic acid depends on the quantity of waste and local regulations. There are two primary disposal pathways: in-laboratory neutralization for small quantities of non-contaminated aqueous solutions and collection by your institution's EHS for larger quantities, solid waste, or contaminated materials.

Method 1: In-Laboratory Neutralization (For Small Quantities)

For small quantities of aqueous solutions of 4-(Benzyloxy)-3-methylbutanoic acid that are not contaminated with other hazardous materials (such as heavy metals), in-lab neutralization followed by drain disposal may be permissible.[4][5] This process should only be performed by trained personnel.

Experimental Protocol for Neutralization:

• Preparation: Conduct the entire procedure in a chemical fume hood while wearing full PPE. Prepare a dilute basic solution, such as 5% sodium bicarbonate or sodium hydroxide in water.

• Dilution: If starting with a concentrated solution of the acid, dilute it with water to a concentration of less than 5%. Slowly add the acid to a larger volume of cold water while stirring to dissipate any heat generated.

• Neutralization: Slowly add the dilute basic solution to the diluted acid solution while stirring continuously. Be cautious as this reaction can generate heat and gas (carbon dioxide if using bicarbonate).[6]

• pH Monitoring: Periodically check the pH of the solution using pH indicator strips or a calibrated pH meter. Continue adding the basic solution until the pH is stable within the neutral range of 5.5 to 9.5.[5][7]

• Drain Disposal: Once the pH is confirmed to be within the acceptable range, the neutralized solution can be flushed down the sanitary sewer with at least 20 parts of water.[4][5]

Parameter	Guideline	Source
Allowable pH Range for Drain Disposal	5.5 - 9.5	[5][7]
Dilution Ratio for Concentrated Acids	At least 1:10 (acid to water)	[4][6]
Water Flush Volume	At least 20 parts water to 1 part neutralized solution	[4][5]

Method 2: EHS Collection for Hazardous Waste Disposal

For larger quantities, solid 4-(Benzyloxy)-3-methylbutanoic acid, or solutions contaminated with other hazardous materials, disposal must be managed through your institution's EHS department.[8][9]

Procedure for EHS Disposal:

• Waste Collection: Collect the waste in a chemically compatible and sealable container. Ensure the container is in good condition and will not leak.[9][10]

• Labeling: Clearly label the container with a hazardous waste tag provided by your EHS office. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-(Benzyloxy)-3-methylbutanoic acid"

  • The concentration and quantity of the waste

  • Any other components in the waste mixture

  • The date of accumulation

• Storage: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[8][9] The SAA must be at or near the point of generation and away from incompatible materials.[8][9] Store acids separately from bases and oxidizing agents.[9]

• Pickup Request: Arrange for a hazardous waste pickup with your institution's EHS department according to their specific procedures.

Decision-Making Workflow for Disposal

To assist in selecting the appropriate disposal method, the following workflow diagram outlines the decision-making process.

Caption: Disposal decision workflow for 4-(Benzyloxy)-3-methylbutanoic acid.

By following these detailed procedures, laboratory personnel can ensure the safe and environmentally responsible disposal of 4-(Benzyloxy)-3-methylbutanoic acid, fostering a culture of safety and compliance within the research environment. Always consult your institution's specific chemical hygiene plan and EHS guidelines, as local regulations may vary.

References

• 1. 4-(Benzyloxy)-3-methylbutanoic acid | 132437-90-2 | Benchchem [benchchem.com]
• 2. 4-(Benzyloxy)butanoic acid | C11H14O3 | CID 562201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 5. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 6. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 7. Hazardous Waste and Disposal - American Chemical Society [acs.org]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling 4-(Benzyloxy)-3-methylbutanoic Acid

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of 4-(Benzyloxy)-3-methylbutanoic acid, ensuring the protection of researchers and the integrity of experimental workflows. Adherence to these protocols is essential for maintaining a safe laboratory environment.

I. Personal Protective Equipment (PPE): Your First Line of Defense

When handling 4-(Benzyloxy)-3-methylbutanoic acid, a comprehensive PPE strategy is mandatory to minimize exposure and prevent injury. The following table summarizes the required PPE, drawing on best practices for handling carboxylic acids.

Protection Type	Specific Equipment	Rationale & Best Practices
Eye and Face Protection	Chemical splash goggles or safety glasses with side shields. A face shield is required when there is a risk of splashing.[1][2]	Protects against accidental splashes that can cause serious eye damage.[3] Contact lenses should not be worn unless splash-proof goggles are also used.[1]
Hand Protection	Nitrile or butyl rubber gloves.[3]	Provides a barrier against skin contact, which can cause burns and tissue damage.[3] Gloves should be inspected for holes or leaks before each use and discarded if compromised.[1]
Body Protection	A lab coat is the minimum requirement.[1] An impervious apron should be worn when handling larger quantities (>10 mL).[1]	Protects skin and personal clothing from contamination. Lab coats should be fully buttoned.[2]
Respiratory Protection	Generally not required in a well-ventilated area. If aerosols may be generated or ventilation is inadequate, a respirator with an appropriate cartridge is necessary.[2][3]	Inhaling vapors can irritate the respiratory tract.[3]
Foot Protection	Closed-toe shoes that cover the entire foot.	Protects against spills and falling objects.

II. Operational Plan: Safe Handling from Receipt to Use

A systematic approach to handling 4-(Benzyloxy)-3-methylbutanoic acid is critical for safety and experimental success.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][5]

• Keep the container tightly closed when not in use.[4][6]

2. Handling Procedures:

• All handling of 4-(Benzyloxy)-3-methylbutanoic acid should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

• Avoid direct contact with skin and eyes.[7]

• Do not eat, drink, or smoke in the handling area.[4][6]

• When transferring, use appropriate tools and techniques to minimize the generation of dust or aerosols.

• Always add acid to water, not the other way around, to prevent violent spattering.[1]

3. Spill Management:

• Small Spills: For minor spills, neutralize with a suitable agent like sodium bicarbonate, and then absorb the material with an inert absorbent such as sand or vermiculite.[1] Wear appropriate PPE during cleanup.

• Large Spills: In the event of a large spill, evacuate the area immediately and alert your institution's safety officer.[1] Do not attempt to clean up a large spill without proper training and equipment.

III. Disposal Plan: Responsible Waste Management

Proper disposal of 4-(Benzyloxy)-3-methylbutanoic acid and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

• 4-(Benzyloxy)-3-methylbutanoic acid waste should be collected in a designated, properly labeled, and sealed container.

• Dispose of the chemical waste through your institution's hazardous waste management program.[8] Do not pour it down the drain.[8]

• Neutralization of small quantities of the acid may be permissible for drain disposal, but only if it is the sole hazardous characteristic and is in accordance with local regulations.[8]

2. Container Disposal:

• Empty containers should be thoroughly rinsed with a suitable solvent.

• The rinsate should be collected and treated as hazardous waste.

• Once decontaminated, the container can be disposed of according to institutional guidelines, which may include crushing to prevent reuse.[9]

IV. Emergency Procedures: Preparedness is Key

In case of accidental exposure, immediate and appropriate first aid is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5][10]

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[10][11] Remove contaminated clothing.[10] Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[5][11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[10] Seek immediate medical attention.

Workflow for Safe Handling of 4-(Benzyloxy)-3-methylbutanoic Acid

A flowchart illustrating the safe handling process.

References

• 1. PSFC Caustics and Acids [www-internal.psfc.mit.edu]
• 2. ehs.ucsf.edu [ehs.ucsf.edu]
• 3. leelinework.com [leelinework.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. fishersci.com [fishersci.com]
• 6. synerzine.com [synerzine.com]
• 7. consolidated-chemical.com [consolidated-chemical.com]
• 8. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 9. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 10. agilent.com [agilent.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]